2-Amino-3-(1-methylpyrrolidin-2-yl)propanamide

Core Science & Biosynthesis

Foreword: Unveiling a Novel Scaffold in Medicinal Chemistry

An In-depth Technical Guide to 3-(1-methylpyrrolidin-2-yl)alanine Amide Derivatives for Researchers, Scientists, and Drug Development Professionals

The confluence of privileged structural motifs is a cornerstone of modern drug discovery. The pyrrolidine ring, a saturated five-membered nitrogen heterocycle, is a prominent feature in numerous FDA-approved drugs, valued for its ability to confer favorable physicochemical properties and engage in critical binding interactions.[1][2] Similarly, amino acids provide a chiral backbone that is fundamental to biological recognition, while the amide bond offers a stable, yet versatile linker capable of participating in extensive hydrogen bonding networks.[3][4]

This guide delves into the synthesis, characterization, and potential therapeutic applications of a novel and intriguing chemical class: 3-(1-methylpyrrolidin-2-yl)alanine amide derivatives . By strategically combining these three key structural elements, this scaffold presents a unique opportunity to explore new chemical space and develop next-generation therapeutics. As a senior application scientist, this document is designed to provide not just a theoretical overview, but a practical, field-proven guide for researchers aiming to innovate in this promising area. We will explore the causality behind synthetic choices, the logic of analytical validation, and the data-driven hypotheses for biological activity that underpin a successful research and development program.

The Strategic Design: Rationale and Physicochemical Landscape

The core structure of a 3-(1-methylpyrrolidin-2-yl)alanine amide derivative is characterized by a unique spatial and electronic arrangement. The pyrrolidine moiety, particularly the N-methylated form, is known to enhance aqueous solubility and can act as a hydrogen bond acceptor.[1] Its non-planar, three-dimensional structure allows for a more comprehensive exploration of pharmacophore space compared to flat, aromatic systems, a concept often referred to as "escaping flatland" in medicinal chemistry.[5][6]

The alanine backbone introduces two crucial chiral centers, leading to a complex stereochemical landscape. The spatial orientation of substituents on these stereocenters can dramatically alter the molecule's interaction with enantioselective biological targets like enzymes and receptors.[5] Finally, the terminal amide group provides a robust handle for diversification, allowing for the attachment of various chemical moieties (R-groups) to modulate potency, selectivity, and pharmacokinetic profiles.

Table 1: Predicted Physicochemical Properties of a Core Derivative (Note: These are estimated values for a representative parent compound, N-phenyl-3-(1-methylpyrrolidin-2-yl)alaninamide, and will vary based on the terminal R-group.)

Property	Predicted Value	Significance in Drug Development
Molecular Weight	~261.35 g/mol	Falls within the range for good oral bioavailability (Lipinski's Rule of 5).
LogP (Octanol-Water)	~1.5 - 2.5	Indicates a balance between aqueous solubility and membrane permeability.
Hydrogen Bond Donors	1 (Amide N-H)	Potential for key interactions with biological targets.[1]
Hydrogen Bond Acceptors	3 (Amide C=O, Pyrrolidine N, Alanine N)	Multiple points for target engagement and solubility enhancement.[1]
Rotatable Bonds	~4-5	Provides conformational flexibility to adapt to binding pockets.
pKa (Basic - Pyrrolidine N)	~8.5 - 9.5	The basic nitrogen can be protonated at physiological pH, impacting solubility and cell penetration.

Synthetic Pathways and Methodologies

The synthesis of these derivatives can be logically approached through a convergent strategy, focusing on the preparation of a key intermediate, (S)-2-amino-3-((S)-1-methylpyrrolidin-2-yl)propanoic acid (the alanine core), followed by its coupling to a diverse range of primary or secondary amines.

Synthesis of the Core Alanine Intermediate

A plausible and enantioselective route to the core intermediate can be adapted from established methods for creating substituted amino acids. One such approach involves a Michael addition reaction.

Caption: Proposed synthetic workflow for the core alanine intermediate.

This pathway leverages a chiral starting material (L-proline) to establish the stereochemistry of the pyrrolidine ring. Subsequent steps build the alanine side chain, with a key Michael addition step to introduce the methyl group, followed by standard deprotection and methylation protocols.

Amide Coupling: The Diversification Step

With the core intermediate in hand, the final derivatives are synthesized via standard amide bond formation. The use of coupling reagents like Dicyclohexylcarbodiimide (DCC) in the presence of an activator such as 4-Dimethylaminopyridine (DMAP) is an effective method for this transformation.[3]

• Preparation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the 3-(1-methylpyrrolidin-2-yl)alanine intermediate (1.0 eq) and the desired amine (R-NH2, 1.1 eq) in an anhydrous solvent such as Dichloromethane (DCM) or Dimethylformamide (DMF).

• Activation: Add 4-Dimethylaminopyridine (DMAP, 0.1 eq) to the solution. Cool the mixture to 0 °C in an ice bath.

• Coupling: Slowly add a solution of Dicyclohexylcarbodiimide (DCC, 1.2 eq) in the same anhydrous solvent to the reaction mixture.

• Reaction: Allow the mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress using Thin-Layer Chromatography (TLC).

• Workup: Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct. Wash the filtrate with a mild acid (e.g., 1M HCl), a mild base (e.g., saturated NaHCO3 solution), and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure. Purify the crude product using column chromatography on silica gel to yield the final amide derivative.[4]

• Characterization: Confirm the structure and purity of the final compound using FT-IR, ¹H-NMR, ¹³C-NMR, and high-resolution mass spectrometry (HRMS).[3]

Postulated Biological Activity and Therapeutic Targets

The structural features of 3-(1-methylpyrrolidin-2-yl)alanine amide derivatives suggest several exciting avenues for therapeutic investigation, primarily in neurology and immunology.

Neurological Disorders: Modulating Synaptic Transmission

The 1-methylpyrrolidin-2-yl moiety is a key component of nicotine, the prototypical agonist for nicotinic acetylcholine receptors (nAChRs).[7][8] It is plausible that these alanine amide derivatives could act as novel modulators of nAChRs, potentially leading to therapeutic agents for cognitive disorders, depression, or addiction.

Furthermore, the pyrrolidone scaffold, a close structural relative, is found in compounds that modulate N-methyl-D-aspartate (NMDA) receptors, which are critical for learning and memory.[9] Derivatives could be screened for activity at these and other glutamate receptors.[10] Some alaninamide derivatives have also shown promise as anticonvulsants, suggesting a potential application in epilepsy.[11]

Inflammatory and Pain Pathways

Recent research has highlighted pyrrolidine amide derivatives as potent inhibitors of N-acylethanolamine acid amidase (NAAA).[12] NAAA is the primary enzyme responsible for degrading the anti-inflammatory and analgesic lipid mediator, palmitoylethanolamide (PEA). Inhibition of NAAA elevates endogenous PEA levels, which in turn activates the PPAR-α receptor to produce potent anti-inflammatory effects.[12]

Caption: Mechanism of NAAA inhibition for anti-inflammatory effects.

This pathway represents a highly promising target for this novel class of compounds. Their inherent drug-like properties, combined with the potential for potent and selective NAAA inhibition, could lead to new treatments for chronic pain, neuroinflammation, and acute lung injury.[12]

• Enzyme Source: Prepare rat or mouse brain homogenates as a source of FAAH and NAAA enzymes. This involves homogenization in a buffer, followed by a series of centrifugation and resuspension steps to isolate the membrane fraction containing the enzymes.[13]

• Substrate: Use a radiolabeled substrate, such as [³H]Anandamide ([³H]AEA), which can be hydrolyzed by NAAA.

• Incubation: In a microtiter plate, combine the brain homogenate (enzyme), a buffer solution (e.g., 50 mM Tris-HCl, 1mM EDTA, pH 7.4), and varying concentrations of the test derivative (dissolved in DMSO).

• Reaction Initiation: Add the [³H]AEA substrate to initiate the enzymatic reaction. Incubate the plate at 37°C for a set period (e.g., 15-30 minutes).

• Reaction Termination: Stop the reaction by adding an acidic organic solvent mixture (e.g., chloroform/methanol).

• Extraction & Quantification: Vortex the samples and centrifuge to separate the aqueous and organic layers. The radiolabeled product of hydrolysis will partition into the aqueous phase, while the unreacted substrate remains in the organic phase.

• Analysis: Quantify the radioactivity in an aliquot of the aqueous phase using liquid scintillation counting.

• Data Processing: Calculate the percentage of inhibition for each concentration of the test compound relative to a vehicle control (DMSO only). Determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) by fitting the data to a dose-response curve.[13]

Conclusion and Future Directions

The 3-(1-methylpyrrolidin-2-yl)alanine amide scaffold represents a compelling starting point for the development of novel therapeutics. By integrating the advantageous properties of a saturated heterocycle, a chiral amino acid linker, and a versatile amide functional group, these derivatives are well-positioned to yield compounds with high potency, selectivity, and favorable drug-like characteristics.

Future research should focus on:

• Stereoselective Synthesis: Developing robust and scalable synthetic routes to access all possible stereoisomers of the core structure to fully explore the structure-activity relationship (SAR).

• Library Development: Synthesizing a diverse library of amide derivatives to probe interactions with a wide range of biological targets.

• Mechanism of Action Studies: For active compounds, conducting detailed kinetic analyses and structural biology studies (e.g., co-crystallization with the target enzyme) to elucidate the precise binding mode.[12]

• Pharmacokinetic Profiling: Evaluating the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of lead compounds to optimize for in vivo efficacy and safety.

This guide provides the foundational knowledge and practical methodologies to embark on the exploration of this exciting new area of medicinal chemistry. The logical synthesis of established principles with innovative structural design holds the key to unlocking the next generation of targeted therapies.

References

• 3-(1-Methylpyrrolidin-2-yl)pyridine | C10H14N2 | CID 942 - PubChem . PubChem. Available at: [Link]

• Synthesis¸ Characterization and Molecular Modeling Potential Amide Derivatives: Evaluation of Some Biological and Pharmaceutical Activity . Advanced Journal of Chemistry, Section A. (2025). Available at: [Link]

• Development of Novel Alaninamide Derivatives with Anticonvulsant Activity and Favorable Safety Profiles in Animal Models - MDPI . MDPI. (2024). Available at: [Link]

• 3-(1-Methylpyrrolidin-2-yl)pyridin-2(1h)-one | C10H14N2O | CID - PubChem . PubChem. Available at: [Link]

• Synthesis, biological evaluation, and structure activity relationship (SAR) study of pyrrolidine amide derivatives as N-acylethanolamine acid amidase (NAAA) inhibitors - RSC Publishing . Royal Society of Chemistry. Available at: [Link]

• 3-[(2S)-1-methylpyrrolidin-2-yl]pyridine - ChemBK . ChemBK. Available at: [Link]

• Synthesis of some Amide derivatives and their Biological activity . International Journal of ChemTech Research. Available at: [Link]

• 3-1-Methylpyrrolidin-2-Yl-Pyridine | Drug Information, Uses, Side Effects, Chemistry . DrugBank. Available at: [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds . MDPI. (2021). Available at: [Link]

• Synthesis, biological evaluation, and structure activity relationship (SAR) study of pyrrolidine amide derivatives as N-acylethanolamine acid amidase (NAAA) inhibitors - PMC . National Center for Biotechnology Information. (2019). Available at: [Link]

• 3-Aminopyrrolidines from α-Aminoacids: Total Synthesis of (+)-Nemonapride from d-Alanine | The Journal of Organic Chemistry - ACS Publications . American Chemical Society. (2008). Available at: [Link]

• N-[Hydroxy(pyrrolidin-2-yl)methylidene]alanine Properties - EPA . U.S. Environmental Protection Agency. Available at: [Link]

• Molecular design of N-acyl derivatives of 2-(2-oxopyrolidin-1-yl)-acetamide with GABA-ergic and glutamatergic activities . Research Results in Pharmacology. (2020). Available at: [Link]

• Interaction of the N-(3-Methylpyridin-2-yl)amide Derivatives of Flurbiprofen and Ibuprofen with FAAH: Enantiomeric Selectivity and Binding Mode - NIH . National Institutes of Health. (2015). Available at: [Link]

• Synthesis of enantiomerically enriched β-N-amino (S)-α-alanine analogs via sequential reactions on a chiral Ni(ii) complex - Organic & Biomolecular Chemistry (RSC Publishing) . Royal Society of Chemistry. (2015). Available at: [Link]

• Different modes of action of 3-amino-1-hydroxy-2-pyrrolidone (HA-966) and 7-chlorokynurenic acid in the modulation of N-methyl-D-aspartate-sensitive glutamate receptors - PubMed . National Center for Biotechnology Information. (1989). Available at: [Link]

• Discovery of novel heterocyclic amide-based inhibitors: an integrative in-silico approach to targeting soluble epoxide hydrolase . Journal of Biomolecular Structure and Dynamics. (2023). Available at: [Link]

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Advanced Medicinal Chemistry Guide: Pyrrolidinyl-Alanine Analogs

Part 1: Executive Summary & Structural Rationale

Introduction

In the landscape of modern drug discovery, Pyrrolidinyl-alanine analogs represent a critical class of non-proteinogenic amino acids (NPAAs). These scaffolds fuse the backbone of alanine with a pyrrolidine ring on the side chain, effectively creating a conformationally constrained mimic of basic amino acids like Lysine, Ornithine, and Arginine.

For medicinal chemists, the transition from a linear aliphatic amine (Lysine) to a cyclic pyrrolidine analog (3-(pyrrolidin-3-yl)alanine) offers three distinct advantages:

• Conformational Restriction: The pyrrolidine ring locks the side-chain

  (chi) angles, reducing the entropic penalty of binding to a receptor.

• Metabolic Stability: The secondary amine within the ring is less susceptible to rapid oxidative deamination by Monoamine Oxidases (MAO) compared to primary linear amines.

• Selectivity: The defined vector of the nitrogen lone pair allows for precise hydrogen bonding interactions, often distinguishing between receptor subtypes (e.g., GPCRs).

Structural Classification

The term "Pyrrolidinyl-alanine" generally encompasses two primary isomers based on the attachment point of the pyrrolidine ring to the alanine

-carbon:

Isomer	Common Name	Structural Mimicry	Key Application
3-(Pyrrolidin-2-yl)alanine	Homoproline	Proline (extended), Piperidine	Peptide turn inducers, ACE inhibitors
3-(Pyrrolidin-3-yl)alanine	PyrAla / 3-Pal	Lysine, Ornithine	GPCR agonists, Protease stable peptides

Part 2: Synthetic Methodologies

To ensure high enantiomeric purity—critical for pharmaceutical applications—asymmetric synthesis is required. Two primary routes are recommended: the Schöllkopf Bis-Lactim Ether Method (for scale and purity) and Negishi Cross-Coupling (for modularity).[1]

Route A: Asymmetric Alkylation (Schöllkopf Method)

This protocol is the industry standard for generating

-amino acids with enantiomeric excess (ee).[1] It utilizes a chiral auxiliary derived from L-Valine to direct the stereochemistry of the incoming pyrrolidinyl electrophile.

Experimental Protocol: Synthesis of (2S)-3-(N-Boc-pyrrolidin-3-yl)alanine

Reagents:

• Auxiliary: (3S)-3,6-dihydro-2,5-dimethoxy-3-isopropylpyrazine (Schöllkopf auxiliary).[1]

• Electrophile: N-Boc-3-(bromomethyl)pyrrolidine.[1]

• Base: n-Butyllithium (2.5 M in hexanes).[1]

• Solvent: Anhydrous THF.

Step-by-Step Methodology:

• Metallation:

  • Charge a flame-dried reaction vessel with the Schöllkopf auxiliary (1.0 equiv) and anhydrous THF under Argon. Cool to

    .

  • Add n-BuLi (1.1 equiv) dropwise over 20 minutes. The solution will turn deep red/orange, indicating the formation of the lithium enolate.

  • Mechanistic Note: The lithium coordinates to the nitrogen, and the bulky isopropyl group blocks the "top" face, forcing the electrophile to approach from the "bottom" (trans to the isopropyl group).

• Alkylation:

  • Add N-Boc-3-(bromomethyl)pyrrolidine (1.2 equiv) dissolved in THF dropwise.[1]

  • Stir at

    for 4 hours, then allow to warm slowly to overnight.

  • Self-Validation: Monitor by TLC or LC-MS.[1] Disappearance of the auxiliary and appearance of the alkylated adduct confirms C-C bond formation.

• Hydrolysis (Chiral Auxiliary Removal):

  • Quench the reaction with dilute acetic acid. Concentrate in vacuo.

  • Dissolve the residue in a mixture of THF and

    . Stir at room temperature for 2 hours.

  • Note: This mild hydrolysis cleaves the bis-lactim ether into the target amino acid methyl ester and the L-Valine methyl ester auxiliary.

• Purification:

  • Neutralize with

    and extract with ethyl acetate.

  • Purify via silica gel chromatography. The target amino acid ester will separate from the valine auxiliary.

  • Yield Expectation: 60-75%.[1] ee:

    .[2][3][4][5][6][7]

Route B: Negishi Cross-Coupling (Modular Approach)

For rapid analog generation, palladium-catalyzed cross-coupling of organozinc reagents is preferred.[1]

• Nucleophile: Zinc dust activated with TMSCl/1,2-dibromoethane in DMF, reacted with N-Boc-3-iodo-alanine methyl ester.[1]

• Electrophile: 3-Bromopyrrolidine (or substituted variants).[1]

• Catalyst:

  / S-Phos.

Part 3: Visualization of Synthetic Logic

The following diagram illustrates the retrosynthetic logic and the decision tree for selecting the synthesis route based on project needs (Scale vs. Diversity).

Caption: Decision matrix for the synthesis of Pyrrolidinyl-alanine analogs, comparing the stereoselective Schöllkopf route against the modular Negishi coupling.

Part 4: Medicinal Chemistry Applications & ADME Profile

Conformational Restriction & Receptor Binding

The primary utility of replacing a Lysine residue with 3-(pyrrolidin-3-yl)alanine is the restriction of the side-chain torsion angles (

and ).[1]

• Linear Lysine: Free rotation leads to a high entropic cost upon binding.

• Pyrrolidinyl Analog: The ring structure pre-organizes the nitrogen vector. If the receptor pocket matches this conformation, binding affinity increases significantly (

  becomes more negative due to reduced penalty).

ADME Optimization: Metabolic Stability

A major failure mode for basic peptides is degradation by trypsin-like proteases or oxidative deamination by liver enzymes.[1]

Property	Linear Lysine	3-(Pyrrolidin-3-yl)alanine	Mechanism of Improvement
Protease Stability	Low	High	Non-natural side chain is not recognized by Trypsin active site.[1]
MAO Susceptibility	High	Low	Secondary amine in a ring is sterically hindered and electronically distinct.
Membrane Permeability	Low	Moderate	Ring structure increases lipophilicity (LogP) slightly; reduced H-bond donor count.[1]

Case Study: GPCR Ligand Optimization

In the development of Somatostatin analogs (e.g., Pasireotide), the incorporation of pyrrolidine-based amino acids was crucial. The constraint provided by the ring allowed the molecule to lock into the

-turn conformation required for high-affinity binding to SSTR5, while simultaneously rendering the peptide impervious to serum peptidases [1, 2].

Part 5: References

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs. Source: MDPI (Molecules 2024) Relevance: Comprehensive review of pyrrolidine synthesis strategies, including the use of proline precursors and cyclization methods.

• Pyrrolidine in Drug Discovery: A Versatile Scaffold. Source: Topics in Current Chemistry Relevance: Details the physicochemical properties of the pyrrolidine ring and its impact on drug-target interactions.

• Asymmetric Synthesis of Alanine Derivatives. Source: Royal Society of Chemistry (Dalton Trans.) Relevance: Foundational work on using chiral metal complexes and auxiliaries for alanine derivative synthesis.

• Fmoc-Removal with Pyrrolidine in Green SPPS. Source: ACS Sustainable Chemistry & Engineering Relevance: While focused on SPPS, this highlights the chemical compatibility and basicity profiles of pyrrolidine in peptide synthesis contexts.[8][9]

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An In-depth Technical Guide to Nicotine-like Amino Acid Amide Structures

This guide provides a comprehensive technical overview of nicotine-like amino acid amide structures, intended for researchers, scientists, and drug development professionals. It delves into the synthesis, structure-activity relationships (SAR), and pharmacological evaluation of these compounds, offering field-proven insights into the design and development of novel ligands targeting nicotinic acetylcholine receptors (nAChRs).

Introduction: The Rationale for Nicotine-like Amino Acid Amides

Nicotinic acetylcholine receptors (nAChRs) are a superfamily of ligand-gated ion channels crucial for fast synaptic transmission in the central and peripheral nervous systems.[1] Their involvement in a wide array of physiological processes and pathological conditions, including Alzheimer's disease, Parkinson's disease, schizophrenia, and nicotine addiction, has made them a significant target for therapeutic intervention.[2][3][4][5][6] Nicotine, the primary psychoactive component in tobacco, exerts its effects by binding to and activating nAChRs.[7] However, its therapeutic use is hampered by its addictive properties and adverse side effects.[7]

This has spurred the development of novel nAChR ligands with improved subtype selectivity and therapeutic profiles. Nicotine-like amino acid amides have emerged as a promising class of compounds in this endeavor. The core concept involves the bioisosteric replacement of key pharmacophoric elements of nicotine with amino acid amide moieties.[8][9] This strategy aims to retain the essential interactions with the nAChR binding site while introducing functionalities that can fine-tune pharmacological activity, improve pharmacokinetic properties, and reduce toxicity.[9] The amide bond, a fundamental component of peptides and proteins, offers a versatile scaffold for chemical modification, allowing for the systematic exploration of SAR.

Core Molecular Architecture and Synthetic Strategies

The fundamental structure of a nicotine-like amino acid amide consists of a pyridine ring (or a bioisosteric equivalent) linked via an amide bond to an amino acid scaffold. This design mimics the key features of nicotine: the pyridine nitrogen acting as a hydrogen bond acceptor and the pyrrolidine nitrogen (or its cationic form) providing a crucial electrostatic interaction.

General Synthetic Approach: Azide Method

A common and effective method for the synthesis of nicotinoyl amino acid amides is the azide method.[10] This approach, adapted from peptide synthesis, provides a reliable route to forming the amide bond with good yields.[10]

Experimental Protocol: Synthesis of Nicotinoyl-L-Alanine [10]

• Preparation of Nicotinoyl Azide:

  • Nicotinic acid hydrazide is dissolved in a suitable solvent (e.g., a mixture of acetic acid and water).

  • The solution is cooled to 0-5°C.

  • A solution of sodium nitrite in water is added dropwise while maintaining the low temperature to form nicotinoyl azide.

• Amide Bond Formation:

  • The nicotinoyl azide solution is added to a solution of L-alanine in an aqueous base (e.g., sodium hydroxide) at room temperature.

  • The reaction mixture is stirred for a specified period to allow for the coupling reaction.

• Work-up and Purification:

  • The reaction mixture is acidified to precipitate the product.

  • The crude product is collected by filtration, washed, and can be further purified by recrystallization.

This method can be adapted for a variety of amino acids, enabling the synthesis of a library of compounds for SAR studies.[10] Other synthetic routes, such as those starting from nicotinic acid esters and involving intermediates like 1-(but-1-enyl)-3-nicotinoylpyrrolidin-2-one, have also been developed for the synthesis of nicotine and its analogs.[11]

Structure-Activity Relationship (SAR) and Ligand Design

The pharmacological activity of nicotine-like amino acid amides is highly dependent on their three-dimensional structure and the nature of the substituents. Quantitative structure-activity relationship (QSAR) studies have been instrumental in elucidating the key molecular features governing receptor affinity and selectivity.[2][3][12]

Key Pharmacophoric Elements

A general pharmacophore model for nAChR agonists includes:

• A cationic center (typically a protonated amine).

• A hydrogen bond acceptor (e.g., the pyridine nitrogen).

• A hydrophobic region that engages in van der Waals or π-π interactions with the receptor.[3]

In nicotine-like amino acid amides, the amino acid side chain plays a critical role in defining the hydrophobic character and steric bulk of the molecule, thereby influencing its interaction with the receptor binding pocket.

Impact of Amino Acid Side Chain

The size and nature of the amino acid side chain significantly impact binding affinity.[12]

• Steric Hindrance: Large, bulky substituents on the amino acid can be detrimental to binding affinity, suggesting steric constraints within the nAChR binding site.[12]

• Hydrophobicity: A certain degree of hydrophobicity is generally favorable for binding, but an optimal balance is required.

Bioisosteric Replacements

Bioisosterism is a powerful strategy in drug design to modulate the physicochemical and pharmacological properties of a lead compound.[9][13][14] In the context of nicotine-like amino acid amides, bioisosteric replacements can be applied to both the pyridine ring and the amino acid portion.

• Pyridine Ring Bioisosteres: Appropriately substituted benzene rings can serve as bioisosteric replacements for the pyridine ring.[13]

• Amide Bond Isosteres: While the amide bond is central to this class of compounds, exploring isosteres such as esters or other linkers could lead to novel ligands with altered metabolic stability and pharmacological profiles.

The following diagram illustrates the key principles of bioisosteric replacement in the design of nicotinic ligands.

Caption: Bioisosteric replacements for core nicotinic scaffolds.

Pharmacological Evaluation: A Multi-tiered Approach

A thorough pharmacological characterization of novel nicotine-like amino acid amides is essential to determine their therapeutic potential. This involves a combination of in vitro and in vivo assays to assess binding affinity, functional activity, subtype selectivity, and physiological effects.

In Vitro Assays

4.1.1. Radioligand Binding Assays

Radioligand binding assays are a cornerstone for determining the affinity of a compound for a specific receptor subtype.[1] These assays measure the displacement of a high-affinity radiolabeled ligand by the test compound.

Experimental Protocol: nAChR Radioligand Binding Assay [15]

• Membrane Preparation: Cell membranes expressing the nAChR subtype of interest are prepared from cultured cells or tissue homogenates.[15]

• Incubation: Membranes are incubated with a fixed concentration of a suitable radioligand (e.g., [³H]epibatidine or [¹²⁵I]α-bungarotoxin) and varying concentrations of the test compound.[13][15]

• Separation: Bound and free radioligand are separated by rapid filtration through glass fiber filters.[15]

• Quantification: The amount of radioactivity trapped on the filters is measured using a scintillation counter.

• Data Analysis: The data are analyzed to determine the inhibition constant (Ki) or the half-maximal inhibitory concentration (IC50) of the test compound.

Table 1: Representative Binding Affinities of Nicotinic Ligands

Compound	Receptor Subtype	Ki (nM)	Reference
(-)-Nicotine	α4β2	~1-10	[13]
Epibatidine	α4β2, α7	<0.1	[16]
Varenicline	α4β2	<1	[17]
Dimethylaminoethoxypridine 6	nAChR	300	[13]
Dimethylaminoethoxypridine 7	nAChR	450	[13]

4.1.2. Functional Assays

Functional assays are crucial for determining whether a compound acts as an agonist, antagonist, or allosteric modulator. Electrophysiological techniques, such as two-electrode voltage clamp (TEVC) and patch-clamp recordings, are the gold standard for characterizing the functional activity of ligands at ion channels.[5][18]

Experimental Protocol: Two-Electrode Voltage Clamp (TEVC) Electrophysiology [5][18]

• Oocyte Expression: Xenopus laevis oocytes are injected with cRNA encoding the desired nAChR subunits and incubated to allow for receptor expression.

• Recording: The oocyte is placed in a recording chamber and impaled with two microelectrodes (one for voltage clamping and one for current recording).

• Compound Application: The test compound is applied to the oocyte via perfusion.

• Data Acquisition and Analysis: The resulting ionic currents are recorded and analyzed to determine the compound's efficacy (maximal response) and potency (EC50 or IC50).

The following diagram outlines a typical workflow for the functional characterization of nAChR ligands using TEVC.

Caption: Typical workflow for TEVC electrophysiology experiments.

In Vivo Models

In vivo studies are essential to evaluate the pharmacokinetic properties, central nervous system (CNS) penetration, and behavioral effects of novel compounds.[19] Animal models of various neurological and psychiatric disorders are used to assess the therapeutic potential of nicotine-like amino acid amides.

Common In Vivo Models:

• Locomotor Activity: To assess stimulant or sedative effects.[17]

• Hot-Plate Test: To evaluate antinociceptive (pain-relieving) properties.[17]

• Marble-Burying Test: As a measure of anxiolytic-like effects.[17]

• Conditioned Place Preference (CPP): To assess rewarding or aversive properties.[17]

• In vivo Imaging (PET/SPECT): To visualize and quantify receptor occupancy in the brain.[20][21]

Therapeutic Potential and Future Directions

Nicotine-like amino acid amides hold significant promise for the development of novel therapeutics targeting nAChRs. Their potential applications span a wide range of disorders:

• Neurodegenerative Diseases: By selectively targeting nAChR subtypes implicated in cognitive function, these compounds could offer therapeutic benefits in Alzheimer's and Parkinson's diseases.[4][6]

• Inflammatory Diseases: The anti-inflammatory properties of nicotine are well-documented, and selective α7 nAChR agonists are being investigated for the treatment of inflammatory conditions.[4][22]

• Pain Management: Certain nAChR subtypes are involved in pain signaling, making them attractive targets for the development of novel analgesics.[19]

• Smoking Cessation: By providing a safer alternative to nicotine, these compounds could aid in smoking cessation.[5]

Future research in this field will likely focus on:

• Improving Subtype Selectivity: The development of highly selective ligands is crucial to minimize off-target effects.[5]

• Exploring Allosteric Modulation: Positive allosteric modulators (PAMs) offer a more nuanced approach to receptor modulation and may have a better safety profile.[23]

• Structure-Based Drug Design: As high-resolution structures of nAChR subtypes become available, structure-based design will play an increasingly important role in the rational design of novel ligands.[2][3]

Conclusion

The development of nicotine-like amino acid amides represents a promising strategy for targeting nicotinic acetylcholine receptors for therapeutic benefit. Through a combination of rational design, efficient synthesis, and comprehensive pharmacological evaluation, it is possible to create novel ligands with improved efficacy, selectivity, and safety profiles. This in-depth guide provides a framework for researchers and drug development professionals to navigate the complexities of this exciting area of medicinal chemistry and pharmacology.

References

• Gualtieri, F. (2002). Ligands of neuronal nicotinic acetylcholine receptor (nAChR): inferences from the Hansch and 3-D quantitative structure-activity relationship (QSAR) Models. Current Medicinal Chemistry, 9(1), 1-1.
• Tsai, K. C., et al. (Year). Quantitative structure-activity relationships of nicotine analogues as neuronal nicotinic acetylcholine receptor ligands. PubMed.
• BenchChem. (2025).
• Carotti, A., et al. (2002). Ligands of Neuronal Nicotinic Acetylcholine Receptor (nAChR): Inferences from the Hansch and 3-D Quantitative Structure-Activity Relationship (QSAR) Models.
• Ablordeppey, S. Y., et al. (2010). Structure-activity relationships of N-substituted ligands for the alpha7 nicotinic acetylcholine receptor. PubMed.
• Koshelev, S. G., et al. (Year). Structure-activity relationship of polyamine derivatives at the nicotinic acetylcholine receptor.
• BenchChem. (2025). Application Notes and Protocols: Radioligand Binding Assay for Nicotinic Acetylcholine Receptors (nAChRs) with a Focus on the α. BenchChem.
• Ablordeppey, S. Y., et al. (Year). Bioisosteric Replacement in the Design and Synthesis of Ligands for Nicotinic Acetylcholine Receptors.
• Goldman, B. (2018). Why nicotine-mimicking molecules might make great anti-inflammatory drugs for MS, RA, gout and more. Stanford Medicine.
• Wu, M. T., & Lyle, R. E. (Year).
• Gaikwad, P. L., et al. (2012).
• Govind, A. P., et al. (2023). Trapping of Nicotinic Acetylcholine Receptor Ligands Assayed by In Vitro Cellular Studies and In Vivo PET Imaging. Journal of Neuroscience, 43(1), 103-116.
• Bagdas, D., et al. (2017). TC299423, a Novel Agonist for Nicotinic Acetylcholine Receptors. Frontiers in Pharmacology, 8, 659.
• Gaikwad, P. L., et al. (2012). The Use of Bioisosterism in Drug Design and Molecular Modification. American Journal of PharmTech Research, 2(4), 2249-3387.
• Papke, R. L., et al. (Year). Electrophysiology-Based Assays to Detect Subtype-Selective Modulation of Human Nicotinic Acetylcholine Receptors. SLAS Discovery.
• Goldman, B. (2018).
• Reddy, M. S., et al. (2012). Process for the preparation of (r,s)-nicotine.
• Palma, E., et al. (2017). Unraveling amino acid residues critical for allosteric potentiation of (α4)3(β2)2-type nicotinic acetylcholine receptor responses. Journal of Biological Chemistry, 292(24), 10174-10185.
• Okamura, N., et al. (2018). In Vivo Imaging of Nicotinic Acetylcholine Receptors in the Central Nervous System. Current Topics in Behavioral Neurosciences, 36, 1-21.
• Sihver, W., et al. (Year). In vivo positron emission tomography studies on the novel nicotinic receptor agonist [11C]MPA compared with [11C]ABT-418 and (S)(-)[11C]nicotine in rhesus monkeys. Semantic Scholar.
• Van der Saelen, C., et al. (2022). Characterization of Binding Site Interactions and Selectivity Principles in the α3β4 Nicotinic Acetylcholine Receptor. ACS Chemical Neuroscience, 13(17), 2588-2599.
• Mishra, A., et al. (2024). The double-edged nature of nicotine: toxicities and therapeutic potentials. Frontiers in Pharmacology, 15, 1427314.
• Damaj, M. I., et al. (2005). In vivo characterization of a novel inhibitor of CNS nicotinic receptors. European Journal of Pharmacology, 520(1-3), 80-87.
• Newhouse, P. A. (2019). Therapeutic Applications of Nicotinic Stimulation: Successes, Failures, and Future Prospects. Current Topics in Behavioral Neurosciences, 43, 1-20.

Sources

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• 3. researchgate.net [researchgate.net]
• 4. Why nicotine-mimicking molecules might make great anti-inflammatory drugs for MS, RA, gout and more [med.stanford.edu]
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• 12. Quantitative structure-activity relationships of nicotine analogues as neuronal nicotinic acetylcholine receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Strategic Synthesis & Optimization of 1-Methylpyrrolidin-2-yl Amino Amides

Abstract

The 1-methylpyrrolidin-2-yl moiety serves as a critical pharmacophore in medicinal chemistry, particularly within the landscape of dopamine D2/D3 receptor antagonists (e.g., Sulpiride, Amisulpride) and peptidomimetics.[1] Its structural rigidity, combined with the basicity of the tertiary amine, dictates specific binding affinities and metabolic profiles. This Application Note provides a rigorous, field-validated guide for synthesizing amino amides containing this scaffold. We prioritize a "Dual-Reduction Strategy" for generating the chiral diamine intermediate, followed by high-fidelity coupling protocols designed to mitigate C2-racemization—a persistent challenge in proline chemistry.

Module 1: Retrosynthetic Logic & Strategic Analysis[1]

The synthesis of 1-methylpyrrolidin-2-yl amino amides generally bifurcates into two distinct structural classes, requiring different synthetic logic:

• Type A (Reverse Amides): The pyrrolidine ring is part of the amine component (e.g., benzamides like Amisulpride).

• Type B (Prolyl Amides): The pyrrolidine ring is the acyl component (e.g.,

  -methyl-L-prolyl-peptides).[1]

Critical Design Considerations

• Stereochemical Integrity: The C2 chiral center is prone to racemization via oxazolone formation during activation (Type B) or harsh reduction conditions (Type A).

• Atom Economy: Industrial scalability prefers routes that install the

  -methyl group and the primary amine functionality simultaneously.[1]

• Purification: These diamines are highly polar and water-soluble, making aqueous workups difficult.[1] Resin-based capture or distillation is often required.[1]

Diagram 1: Retrosynthetic Disconnection Strategy

Caption: Retrosynthetic analysis separating the workflow into "Amine-derived" (Type A) and "Acid-derived" (Type B) pathways. The green node represents the high-value intermediate for neuroleptic synthesis.[1]

Module 2: Synthesis of (S)-(1-methylpyrrolidin-2-yl)methanamine (Type A)

This protocol utilizes a Dual-Reduction Strategy .[1] By starting with

-formyl-L-prolinamide, a single reduction step with Lithium Aluminum Hydride (LAH) simultaneously converts the amide to an amine ( ) and the formyl group to a methyl group ( ).[1] This is superior to stepwise methylation, which often leads to quaternization byproducts.

Protocol 2.1: Preparation of -Formyl-L-prolinamide[1]

Reagents: L-Proline, Formic Acid (98%), Acetic Anhydride, Ammonia (gas or solution), THF.

• Formylation:

  • Dissolve L-Proline (11.5 g, 100 mmol) in Formic acid (85%, 150 mL).

  • Add Acetic Anhydride (1.2 eq) dropwise at 0°C.

  • Stir at RT for 4 hours. Monitor by TLC (System: MeOH/DCM 1:9).

  • Concentrate in vacuo to afford

    -Formyl-L-proline as a viscous oil.[1]

• Amidation (Mixed Anhydride Method):

  • Dissolve the crude oil in anhydrous THF (200 mL) and cool to -15°C.

  • Add

    -Methylmorpholine (NMM, 1.1 eq) followed by Ethyl Chloroformate (1.1 eq).[1] Stir for 15 min to form the mixed anhydride.

  • Critical Step: Bubble anhydrous

    gas through the solution for 30 mins at -15°C, or add 0.5M in dioxane (excess).

  • Warm to RT, filter the NMM salts, and concentrate.

  • Purification: Recrystallize from EtOAc/Hexane.

  • Checkpoint: Yield should be >80%. White solid.

Protocol 2.2: The Global Reduction (LAH)

Safety Note: LAH is pyrophoric. All glassware must be oven-dried.[1] Use a blast shield.

• Setup: Prepare a suspension of

  (3.0 eq) in dry THF (300 mL) under Argon at 0°C.

• Addition: Dissolve

  -Formyl-L-prolinamide (from 2.1) in dry THF (50 mL). Add dropwise to the LAH suspension.

  • Note: The reaction is exothermic. Maintain internal temp < 10°C.

• Reflux: Once addition is complete, warm to RT, then reflux for 12 hours. The solution will turn grey/turbid.

• Quenching (Fieser Method):

  • Cool to 0°C.

  • Add water (

    mL), then 15% NaOH ( mL), then water ( mL), where = grams of LAH used.

  • Stir until a granular white precipitate forms.

• Isolation: Filter through Celite. Dry filtrate over

  .

• Distillation: Concentrate and distill under reduced pressure (Kugelrohr or vacuum distillation).

  • Target: Colorless oil.[2] bp ~60-65°C at 15 mmHg.[1]

  • Validation:

    H NMR should show an -Me singlet at ~2.3 ppm and loss of carbonyl signals.[1]

Module 3: Coupling Strategies (Amide Bond Formation)

Once the intermediate is secured, the final coupling defines the product. The choice of reagent depends on whether the pyrrolidine acts as the nucleophile (Type A) or the electrophile (Type B).

Comparative Analysis of Coupling Reagents

Reagent	Mechanism	Best For	Risk Profile
Ethyl Chloroformate	Mixed Anhydride	Type A (Benzamides)	Low steric hindrance; fast; cheap.[1]
HATU / HOAt	Uronium Salt	Type B ( -Me-Proline)	High steric hindrance; minimizes epimerization.[1]
DCC / HOBt	Carbodiimide	General Purpose	Difficult purification (urea byproduct); slower.
Thionyl Chloride	Acid Chloride	Robust Substrates	Harsh conditions; high risk of racemization.

Protocol 3.1: Synthesis of Type A Amides (e.g., Sulpiride Analogs)

Workflow: Coupling (S)-(1-methylpyrrolidin-2-yl)methanamine with a substituted Benzoic Acid.

• Activation:

  • Dissolve the substituted benzoic acid (1.0 eq) in DCM/DMF (9:1).

  • Add TEA (2.5 eq). Cool to 0°C.

  • Add Ethyl Chloroformate (1.1 eq). Stir 30 min.

• Coupling:

  • Add (S)-(1-methylpyrrolidin-2-yl)methanamine (1.1 eq) dropwise.[1]

  • Allow to warm to RT and stir for 4–6 hours.

• Workup:

  • Wash with sat.

    (removes unreacted acid).

  • Crucial: Do not wash with strong acid, or the product will extract into the aqueous phase.

  • Dry over

    and evaporate.

Protocol 3.2: Synthesis of Type B Amides ( -Me-Prolyl Peptides)

Challenge: Coupling

-methyl amino acids is difficult due to steric bulk and the propensity for the activated acid to racemize via oxazolonium intermediates. Solution: Use HATU with HOAt.

• Reaction:

  • Dissolve

    -Methyl-L-Proline (1.0 eq) and the amine partner (1.1 eq) in dry DMF.

  • Add DIPEA (3.0 eq).

  • Add HATU (1.1 eq) at 0°C.

• Monitoring:

  • Stir at RT. Reaction is usually complete within 2 hours.

  • Note: Extended reaction times increase racemization risk.

• Purification:

  • Dilute with EtOAc. Wash with 5%

    (removes DMF), then , then Brine.

Module 4: Quality Control & Validation

Diagram 2: Analytical Workflow

Caption: Mandatory validation steps. Chiral HPLC is critical to quantify racemization levels (<1% is the target).

Troubleshooting Guide

• Issue: Low yield in LAH reduction.

  • Cause: Incomplete quenching or product trapped in aluminum salts.

  • Fix: Use the Fieser quenching method strictly. Perform continuous extraction (Soxhlet) of the salts with THF if necessary.

• Issue: Racemization observed in Type B coupling.

  • Cause: Base-mediated proton abstraction at C2.[1]

  • Fix: Switch from DIPEA to Collidine (weaker base).[3] Ensure temperature stays at 0°C during activation. Use HATU/HOAt.

• Issue: Product is water-soluble and lost during workup.

  • Fix: Use n-Butanol for extraction or evaporate to dryness and use reverse-phase flash chromatography (C18).[1]

References

• Preparation of substituted benzamides (Sulpiride analogs).

  • Source: U.S. Patent 4,097,487.[4]

  • Relevance: Foundational text for synthesizing pyrrolidin-2-yl-methyl benzamides.[1]

  • Link:[1]

• Efficient Incorporation of N-Methyl

  • Source: BenchChem Application Notes.[5]

  • Relevance: Protocols for HATU/HOAt coupling of sterically hindered N-methyl amino acids.[1]

  • Link:

• Synthesis of (S)

  • Source: Organic Syntheses, Vol. 72, p. 62 (1995).
  • Relevance: Detailed experimental procedures for handling proline stereochemistry and alkyl

  • Link:[1]

• Ynamides as Racemiz

  • Source:Journal of the American Chemical Society, 2016, 138, 13135-13138.[6]

  • Relevance: Advanced alternative coupling str

  • Link:

• Synthesis and neuroleptic activity of benzamides (Cis-N-(1-benzyl-2-methylpyrrolidin-3-yl)).

  • Source:Journal of Medicinal Chemistry.
  • Relevance: Establishes the structure-activity relationship (SAR) for the 1-methylpyrrolidin-2-yl scaffold.

  • Link:[1]

Sources

• 1. US20050182262A1 - Preparation of amino acid amides - Google Patents [patents.google.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. bachem.com [bachem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Ynamides as Racemization-Free Coupling Reagents for Amide and Peptide Synthesis [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Solubility Enhancement for 2-Amino-3-(1-methylpyrrolidin-2-yl)propanamide Intermediates

Introduction

Welcome to the technical support guide for managing and improving the solubility of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanamide and its related intermediates. This molecule, characterized by its primary amine, tertiary amine within the pyrrolidine ring, and a polar propanamide group, presents unique solubility challenges that are critical to overcome for successful synthesis, purification, and formulation.[1][2] Poor solubility can lead to issues such as low reaction yields, difficult purifications, and ultimately, poor bioavailability in a final active pharmaceutical ingredient (API).[3][4]

This guide is designed for researchers, chemists, and drug development professionals. It provides practical, field-tested strategies and explains the fundamental chemical principles behind them. Our goal is to empower you to diagnose and solve solubility problems efficiently, ensuring the smooth progression of your development pipeline.

Frequently Asked Questions (FAQs)

Q1: What are the primary structural features of my intermediate that influence its solubility?

A1: The solubility of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanamide is governed by three key functional groups:

• Primary and Tertiary Amines: These are basic groups. At neutral or acidic pH, they become protonated (e.g., -NH3+), forming ions that are generally much more soluble in aqueous media.[5]

• Propanamide Group: The amide group is polar and capable of forming hydrogen bonds with protic solvents like water, contributing to its baseline solubility.[1][6]

• Alkyl Backbone: The carbon skeleton, including the methyl group and the pyrrolidine ring, is non-polar and contributes to its solubility in organic solvents.

The interplay between these groups means its solubility is highly dependent on the pH and polarity of the solvent system.

Q2: Why is my intermediate readily soluble at the beginning of an experiment but precipitates out over time?

A2: This phenomenon, often called "crashing out," can be due to several factors:

• pH Shift: A change in the solution's pH during a reaction or work-up can deprotonate the amine groups, converting the more soluble salt form back into the less soluble free base.

• Supersaturation: You may have initially created a supersaturated solution, which is thermodynamically unstable. Over time, with agitation or the introduction of seed crystals (even dust), the excess solute will precipitate to reach its equilibrium solubility.[7]

• Temperature Fluctuation: For most solid solutes, solubility increases with temperature.[8][9][10] If your process involves heating to dissolve the intermediate, it may precipitate upon cooling to room temperature.

• Common Ion Effect: If you add a salt that shares an ion with your dissolved intermediate salt (e.g., adding sodium chloride to a solution of your intermediate's hydrochloride salt), it can reduce the solubility of your compound.[11]

Q3: Is it better to use the free base or a salt form of the intermediate in my experiments?

A3: For aqueous applications, using a salt form is almost always preferable for enhancing solubility. Salt formation is a common and highly effective method for increasing the dissolution rates of basic drugs and intermediates.[12][13][14][15] By converting the basic amine groups into a salt (e.g., hydrochloride, sulfate, tartrate), you create an ionic compound that dissolves more readily in water. However, for reactions requiring non-polar, aprotic solvents, the free base form will likely have better solubility. The choice depends entirely on your specific experimental conditions and downstream processing steps.

In-Depth Troubleshooting Guide

This section provides detailed, protocol-driven solutions to specific solubility challenges.

Problem 1: My intermediate shows poor solubility in my desired aqueous buffer system.

This is the most common challenge. A systematic approach is required to identify the optimal conditions.

The low aqueous solubility of the free base is expected due to the non-polar hydrocarbon portions of the molecule. To improve solubility, we must leverage the basicity of the amine groups by controlling the pH to ensure they are protonated and, therefore, charged.

The following diagram outlines a systematic workflow for addressing poor aqueous solubility.

Caption: A systematic workflow for troubleshooting poor aqueous solubility.

This experiment will quantify the relationship between pH and the solubility of your intermediate, allowing you to select the optimal pH for your process.

Materials:

• Your intermediate (free base form)

• A series of buffers (e.g., citrate, phosphate, borate) covering a pH range from 2 to 10.

• 0.1 M HCl and 0.1 M NaOH for fine pH adjustment.

• HPLC or UV-Vis spectrophotometer for concentration analysis.

• Thermostatted shaker.

Procedure:

• Preparation: Prepare saturated solutions by adding an excess amount of your intermediate to vials containing each buffer. Ensure enough solid is present that some remains undissolved.

• Equilibration: Tightly cap the vials and place them in a thermostatted shaker (e.g., at 25°C) for 24-48 hours to ensure equilibrium is reached.

• Sampling & Analysis:

  • After equilibration, allow the vials to stand until the excess solid has settled.

  • Carefully withdraw a sample from the supernatant. Immediately filter it through a 0.22 µm syringe filter to remove any undissolved solid.

  • Dilute the filtrate with a suitable mobile phase or solvent and analyze the concentration using a pre-validated HPLC or UV-Vis method.

• pH Measurement: Measure the final pH of each saturated solution.

• Data Plotting: Plot the measured solubility (e.g., in mg/mL) on the y-axis against the final pH on the x-axis.

You should observe a solubility curve where solubility is high at low pH (where both amines are protonated) and decreases significantly as the pH increases towards the pKa of the amine groups. This data authoritatively informs the minimum pH required to maintain your desired concentration in solution.

The diagram below illustrates how pH affects the ionization state of the molecule, directly impacting its solubility.

Caption: Relationship between pH, ionization, and aqueous solubility.

Problem 2: I cannot alter the pH due to reaction constraints, but still need to improve solubility.

In cases where pH modification is not feasible (e.g., pH-sensitive reagents), using co-solvents is the next logical step.

Co-solvents are water-miscible organic solvents that, when added to water, disrupt its hydrogen-bonding network.[16][] This reduces the polarity of the overall solvent system, making it more favorable for dissolving organic molecules that have both polar and non-polar characteristics.[16]

Materials:

• Your intermediate.

• A selection of common, pharmaceutically acceptable co-solvents (see table below).

• Your primary solvent system (e.g., water or buffer at a fixed pH).

• Vials and analytical equipment as in Protocol 1.

Procedure:

• Solvent Preparation: Prepare a series of solvent mixtures. For each co-solvent, create blends with your primary solvent at various percentages (e.g., 10%, 20%, 30%, 50% v/v).

• Solubility Determination: Using the procedure outlined in Protocol 1 (steps 1-3), determine the saturation solubility of your intermediate in each co-solvent blend.

• Data Analysis: Plot solubility versus the percentage of co-solvent for each system tested. This will reveal the most effective co-solvent and the optimal concentration range.

Co-solvent	Properties & Use Cases
Ethanol	Good general-purpose co-solvent; commonly used in formulations.[18]
Propylene Glycol (PG)	Less volatile than ethanol; often used in parenteral formulations.[18][19]
Polyethylene Glycol 400 (PEG 400)	A non-volatile, low-toxicity polymer; excellent for increasing the solubility of non-polar compounds.[18][20]
Dimethyl Sulfoxide (DMSO)	A very strong, polar aprotic solvent; excellent solubilizing power but often limited to early-stage research due to potential toxicity and reactivity.[18]
N,N-Dimethylformamide (DMF)	A polar aprotic solvent with high solubilizing capacity; use is often restricted due to toxicity.[]

Problem 3: My intermediate needs significantly higher solubility for formulation, and pH/co-solvents are insufficient.

When a dramatic increase in solubility is required, especially for creating a stable solid form, salt screening is the most robust strategy.

Forming a salt of your intermediate with a suitable counter-ion creates a new chemical entity with its own unique crystal lattice energy and solvation properties.[12][21] A successful salt form will have a more favorable dissolution profile than the free base, leading to a significant increase in apparent solubility.[14] The choice of the counter-ion is critical and must be screened empirically.

Materials:

• Your intermediate (free base).

• A selection of pharmaceutically acceptable acids (counter-ions), such as HCl, H2SO4, methanesulfonic acid, tartaric acid, citric acid, etc.

• A primary crystallization solvent (e.g., ethanol, isopropanol, acetone) in which the free base is soluble but the salt is expected to be less soluble.

Procedure:

• Stock Solution: Dissolve a known amount of the free base in the chosen solvent.

• Counter-ion Addition: In separate vials, add a stoichiometric equivalent (1.0 eq) of each selected acid to the free base solution.

• Crystallization: Agitate the vials at room temperature. If no solid forms, try cooling the solution, slowly adding an anti-solvent (a solvent in which the salt is insoluble), or allowing for slow evaporation.

• Isolation & Characterization: If a solid precipitate forms, isolate it by filtration, wash with a small amount of cold solvent, and dry.

• Solubility Testing: Characterize the resulting solid (e.g., by melting point) and then perform an aqueous solubility test (as in Protocol 1) to determine if the new salt form provides a solubility advantage over the free base.

This screening process helps identify the most promising salt candidates for further development and characterization.[21]

References

• Serajuddin, A. T. (2007). Salt formation to improve drug solubility. PubMed. [Link]

• MilliporeSigma. (2023). Enhanced Solubility through API Processing: Salt and Cocrystal Formation. Pharma's Almanac. [Link]

• Brittain, H. G. (2009). Developing an Appropriate Salt Form for an Active Pharmaceutical Ingredient. American Pharmaceutical Review. [Link]

• University of California, Davis. (2022). 13.4: Effects of Temperature and Pressure on Solubility. Chemistry LibreTexts. [Link]

• Black, S. (2010). On the Effect of Temperature on Aqueous Solubility of Organic Solids. ACS Publications. [Link]

• Kumar, L. et al. (2018). Drug Dissolution Enhancement by Salt Formation. Research Journal of Pharmaceutical Dosage Forms and Technology. [Link]

• Solubility of Things. (n.d.). propanamide. Solubility of Things. [Link]

• LibreTexts. (2022). 13.4: Effects of Temperature and Pressure on Solubility. Chemistry LibreTexts. [Link]

• Learn. (2026). What Is the Relationship between Chemical Solubility and Temperature? Learn. [Link]

• Wikipedia. (n.d.). Cosolvent. Wikipedia. [Link]

• GSC Online Press. (2024). A review on solubility enhancement technique for pharmaceutical drugs. GSC Biological and Pharmaceutical Sciences. [Link]

• ResearchGate. (2010). On the Effect of Temperature on Aqueous Solubility of Organic Solids. ResearchGate. [Link]

• International Journal of Pharmaceutical Sciences. (2025). Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. ijpsr.com. [Link]

• Fiveable. (2025). Propanamide Definition. Fiveable. [Link]

• Springer. (2025). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Journal of Pharmaceutical Investigation. [Link]

• Pharmaceutical Technology. (2015). Solving Poor Solubility to Unlock a Drug's Potential. Pharmaceutical Technology. [Link]

• Journal of Pharmaceutical Negative Results. (2022). Solubility Enhancement of Rifabutin by Co-solvency Approach. pnrjournal.com. [Link]

• Ascendia Pharmaceutical Solutions. (2021). 4 Factors Affecting Solubility of Drugs. Ascendia Pharma. [Link]

• SlidePlayer. (2024). Solubility and distribution. SlidePlayer. [Link]

• Catalent. (2023). BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges to Optimize Drug Delivery Platforms. Catalent. [Link]

• Agno Pharmaceuticals. (n.d.). Overcoming Solubility Challenges: Techniques To Improve Dissolution Rate And Increase Bioavailability. Agno Pharma. [Link]

• MedCrave. (2018). Technologies to Improve the Solubility, Dissolution and Bioavailability of Poorly Soluble Drugs. MedCrave online. [Link]

• Chemistry LibreTexts. (2023). Solubility and Factors Affecting Solubility. Chemistry LibreTexts. [Link]

• Chemistry LibreTexts. (2019). 16.4: The Effects of pH on Solubility. Chemistry LibreTexts. [Link]

• MDPI. (2023). Synthesis of Enantiomerically Enriched Protected 2-Amino-, 2,3-Diamino- and 2-Amino-3-Hydroxypropylphosphonates. Molecules. [Link]

• ResearchGate. (2025). Physical and Thermodynamic Properties of Aqueous 2-Amino-2-Methyl-1,3-Propanediol Solutions. ResearchGate. [Link]

• MDPI. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules. [Link]

• ResearchGate. (2025). Synthesis of Novel Pyrrolidin-2-ones: γ-Aminobutyric Acid Cyclic Analogues. ResearchGate. [Link]

• Google Patents. (n.d.). US6492541B2 - Process for the preparation of 3-amino-2-oxo-pyrrolidines, novel intermediates and their use.

• Semantic Scholar. (1965). The solubility of amino acids and related compounds in aqueous thylene glycol solutions. The Journal of biological chemistry. [Link]

• Figshare. (2025). Elucidating the Multicomponent Reaction Pathway of 2‑Pyrrolidone Synthesis. Figshare. [Link]

Sources

• 1. fiveable.me [fiveable.me]
• 2. mdpi.com [mdpi.com]
• 3. WHITEPAPER - Improving API Solubility by Salt & Cocrystal Formation - Drug Development and Delivery [drug-dev.com]
• 4. ascendiacdmo.com [ascendiacdmo.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. Effects of Temperature and Pressure on Solubility [saylordotorg.github.io]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. pollution.sustainability-directory.com [pollution.sustainability-directory.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Salt formation to improve drug solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pharmasalmanac.com [pharmasalmanac.com]
• 14. rjpdft.com [rjpdft.com]
• 15. BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges to Optimize Drug Delivery Platforms [drug-dev.com]
• 16. Cosolvent - Wikipedia [en.wikipedia.org]
• 18. gsconlinepress.com [gsconlinepress.com]
• 19. pnrjournal.com [pnrjournal.com]
• 20. pharmaexcipients.com [pharmaexcipients.com]
• 21. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

Technical Support Center: Preventing Racemization During the Synthesis of Pyrrolidinyl Alanine Amides

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. This guide is designed to provide you, as a researcher in the field of peptide synthesis and drug development, with in-depth, actionable insights into a critical challenge: preventing racemization during the synthesis of pyrrolidinyl alanine amides. As a Senior Application Scientist, my goal is to equip you with not just protocols, but the underlying scientific principles to troubleshoot and optimize your synthetic strategies effectively.

Understanding the Core Problem: The "Why" Behind Racemization

Racemization, the conversion of a chiral molecule into an equal mixture of both enantiomers, is a significant hurdle in peptide synthesis. In the context of pyrrolidinyl alanine amides, maintaining the stereochemical integrity of the alanine moiety is paramount, as even minor epimerization can drastically alter the biological activity and therapeutic efficacy of the final compound.[1]

The primary mechanism of racemization for an N-protected amino acid during amide bond formation involves the deprotonation of the α-carbon. This process is significantly accelerated when the carboxyl group is activated for coupling, as the electron-withdrawing nature of the activating group increases the acidity of the α-proton. This leads to the formation of a planar enolate or an oxazolone intermediate, both of which are achiral. Subsequent protonation can occur from either face, leading to a loss of stereochemical purity.[2][3][4]

Several factors can exacerbate this issue:

• Strong Bases: Facilitate the abstraction of the α-proton.[5]

• High Temperatures: Increase the rate of enolization/oxazolone formation.[5]

• Polar Solvents: Can stabilize the charged intermediates, favoring racemization.[6]

• Prolonged Activation Times: Provide a larger window of opportunity for the activated species to racemize before coupling.[5]

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Here, we address common issues encountered during the synthesis of pyrrolidinyl alanine amides in a practical, question-and-answer format.

Q1: I'm observing significant epimerization of the alanine residue in my final product. Which coupling reagent should I be using?

A1: The choice of coupling reagent is a critical first line of defense against racemization.

Uronium/aminium-based reagents are generally preferred over carbodiimides (like DCC or DIC) due to their ability to facilitate rapid coupling, which minimizes the time the activated amino acid is susceptible to racemization.[1][7] However, even within this class, the choice of additives is crucial.

Recommendation:

• For routine couplings: Utilize aminium/uronium reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) in the presence of an additive like HOBt (Hydroxybenzotriazole) or OxymaPure® (Ethyl 2-cyano-2-(hydroxyimino)acetate).[2][3][5] These additives form active esters in situ that are less prone to racemization than the intermediates formed with the coupling reagent alone.[3]

• For particularly sensitive substrates: Consider using COMU (1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate), which has shown high efficiency and low racemization levels.

Coupling Reagent Combination	Relative Racemization Risk	Key Advantages
DCC/DIC alone	High	Cost-effective
DCC/DIC + HOBt/Oxyma	Moderate	Reduced racemization compared to carbodiimide alone.[8]
HBTU/HATU + HOBt/Oxyma	Low	Fast coupling rates, generally low racemization.[5][9]
COMU	Very Low	Highly efficient, even for sterically hindered couplings.

Q2: I'm already using HATU, but still see racemization. What role does the base play?

A2: The choice and stoichiometry of the base are as critical as the coupling reagent.

A strong or sterically unhindered base can readily deprotonate the α-carbon of the activated amino acid, leading to racemization.[3][5]

Troubleshooting Steps:

• Switch to a Weaker or More Hindered Base: If you are using N,N-diisopropylethylamine (DIEA) or triethylamine (TEA), consider switching to N-methylmorpholine (NMM) or 2,4,6-collidine (TMP) .[3][5] These bases are generally less prone to causing racemization due to their steric bulk and/or lower basicity.[3]

• Optimize Base Stoichiometry: Use the minimum amount of base necessary to neutralize any acid present (e.g., from the hydrochloride salt of the amine) and to facilitate the reaction. An excess of base will increase the risk of racemization.

Q3: Can my reaction conditions be contributing to the problem?

A3: Absolutely. Temperature, solvent, and activation time are key parameters to control.

Detailed Protocol for Minimizing Racemization:

• Temperature Control:

  • Dissolve the N-protected pyrrolidinyl alanine and the amine component in a suitable aprotic solvent (e.g., DMF or CH₂Cl₂).

  • Cool the reaction mixture to 0 °C in an ice bath before adding the coupling reagent and base.[5] Maintaining a low temperature throughout the reaction can significantly suppress the rate of racemization.[6]

• Solvent Selection:

  • While DMF is a common solvent for peptide coupling, less polar solvents like dichloromethane (DCM) or tetrahydrofuran (THF) can sometimes reduce racemization by destabilizing the charged intermediates.[6] However, ensure your starting materials are sufficiently soluble.

• Activation Strategy:

  • In-situ Activation (Recommended): Add the coupling reagent to the mixture containing both the carboxylic acid and the amine. This ensures that the activated acid is consumed by the amine as soon as it is formed, minimizing the time for racemization to occur.[5]

  • Pre-activation (Use with Caution): If pre-activation is necessary (e.g., for sterically hindered couplings), keep the activation time to an absolute minimum (typically 1-5 minutes) before adding the amine component.

Q4: Are there any specific considerations for cysteine or other sensitive amino acids in the context of pyrrolidinyl amide synthesis?

A4: Yes, certain amino acids are inherently more prone to racemization.

• Cysteine: The thiol side chain can complicate matters. The use of specific acid-labile S-protecting groups like 4,4'-dimethoxydiphenylmethyl (Ddm) or 4-methoxybenzyloxymethyl (MBom) has been shown to suppress racemization during coupling with phosphonium or uronium reagents.[9]

• Histidine: The imidazole side chain can be problematic. Protecting the π-imidazole nitrogen can significantly reduce racemization.[2]

• Phenylglycine: The increased acidity of the α-proton makes this amino acid highly susceptible to racemization under basic conditions.[4]

For these sensitive residues, employing a combination of a low-racemization coupling reagent (like COMU), a hindered base (like collidine), and low reaction temperatures is highly recommended.

Visualizing the Process: Experimental Workflow and Racemization Mechanism

To provide a clearer understanding, the following diagrams illustrate the recommended experimental workflow and the key mechanistic pathways for racemization.

Caption: Recommended Experimental Workflow

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. peptide.com [peptide.com]
• 3. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 4. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 7. jpt.com [jpt.com]
• 8. bachem.com [bachem.com]
• 9. Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: HPLC Separation of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanamide Diastereomers

Executive Summary & Molecule Analysis

Welcome to the technical support hub for the separation of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanamide . This molecule presents a classic chromatographic challenge: it is a highly basic, polar, diastereomeric peptide intermediate .

Structural Analysis & Chromatographic Implications

• Chiral Centers: The molecule contains two chiral centers (C2 on the propanamide backbone and C2 on the pyrrolidine ring). This results in 4 stereoisomers (2 pairs of enantiomers).

  • Note: While enantiomers require chiral stationary phases (CSPs), diastereomers possess different physicochemical properties and can often be separated on achiral phases (C18, Phenyl-Hexyl) if conditions are optimized.

• Basicity: The pyrrolidine nitrogen (

  ) and the -primary amine ( ) make the molecule highly basic.

• Polarity: The amide group and charged amines at neutral pH result in low retention on standard C18 columns.

Method Development Strategy (Core Directive)

Do not rely on generic "peptide" gradients. For this specific pyrrolidine derivative, we recommend a High-pH Reversed-Phase (RP) strategy as the primary workflow. This suppresses the ionization of the basic amines, increasing hydrophobicity and improving interaction with the stationary phase.

Primary Protocol: High-pH Reversed Phase

Parameter	Recommendation	Rationale
Column	Hybrid C18 or Phenyl-Hexyl (e.g., Waters XBridge BEH C18, Agilent Poroshell HPH-C18)	Hybrid particles withstand high pH (up to 12). Phenyl-Hexyl offers alternative selectivity for the pyrrolidine ring.
Mobile Phase A	10 mM Ammonium Bicarbonate (pH 10.0) adjusted with	High pH neutralizes the basic amines, reducing silanol repulsion and increasing retention.
Mobile Phase B	Acetonitrile (100%)	Methanol can be used if selectivity is insufficient, but ACN provides sharper peaks for basic amides.
Gradient	5% B to 40% B over 15 min	The molecule is polar; high organic content is rarely needed.
Temperature		Elevated temperature improves mass transfer for the pyrrolidine ring.

Secondary Protocol: Ion-Pairing (Low pH)

Use this only if the High-pH method fails or if your column cannot tolerate pH > 8.

• Mobile Phase A: Water + 0.1% Heptafluorobutyric Acid (HFBA) .

• Rationale: HFBA is a strong ion-pairing agent that "masks" the positive charges, significantly increasing retention and resolution of diastereomers compared to TFA.

Visualization: Method Development Logic

The following diagram illustrates the decision matrix for optimizing the separation of these diastereomers.

Figure 1: Decision tree for optimizing the separation of basic pyrrolidine diastereomers.

Troubleshooting Guide (Q&A)

Q1: My diastereomers are co-eluting as a single broad peak. How do I improve resolution?

Diagnosis: The selectivity (

) is insufficient. Solution:

• Change the Stationary Phase: If using C18, switch to a PFP (Pentafluorophenyl) or Phenyl-Hexyl column. The pyrrolidine ring has specific interactions with phenyl phases that C18 lacks.

• Optimize Gradient Slope: Shallower gradients (e.g., 0.5% B/min) often resolve closely eluting diastereomers.

• Temperature Effect: Lower the temperature to

  . While higher temperature improves efficiency, lower temperature often maximizes the selectivity differences between diastereomers.

Q2: I see severe peak tailing ( ). Is the column dead?

Diagnosis: Likely secondary interactions between the basic pyrrolidine nitrogen and residual silanols on the silica surface. Solution:

• Increase Buffer Strength: Increase Ammonium Bicarbonate from 10 mM to 20-25 mM . Higher ionic strength suppresses the electrical double layer.

• Check pH: Ensure pH is

  (High pH method) or (Low pH method). Operating near the (pH 8-9) causes mixed ionization states and peak broadening.

Q3: I see "Ghost Peaks" or carryover in blank injections.

Diagnosis: The basic amine is adsorbing to the injector needle or valve seals. Solution:

• Needle Wash: Use an aggressive needle wash: 50:50 Acetonitrile:Water + 0.1% Formic Acid . The acid is crucial to protonate the amine and wash it off the metal/plastic surfaces.

• Passivation: If the system was previously used for hydrophobic proteins, passivate the LC lines with 6M Nitric Acid (remove column first!) to remove binding sites.

Detailed Experimental Protocols

Protocol A: Preparation of High-pH Buffer (10 mM, pH 10.0)

Accuracy in pH is critical for reproducibility.

• Weigh 0.79 g of Ammonium Bicarbonate (

  ) into a 1L volumetric flask.

• Add approximately 900 mL of HPLC-grade water.

• Stir until completely dissolved.

• Add Ammonium Hydroxide (

  solution) dropwise while monitoring with a calibrated pH meter until pH reaches 10.0 0.1 .

• Dilute to volume with water and filter through a 0.2

  membrane (Nylon or regenerated cellulose).

  • Caution: Do not use glass filters for high pH buffers if avoiding silica contamination is critical, though usually negligible for buffer prep.

Protocol B: System Suitability Test (SST)

Before running samples, verify the system performance.

• Injection: 5

  of a 0.1 mg/mL standard mix.

• Acceptance Criteria:

  • Resolution (

    ) between diastereomers: .[1]

  • Tailing Factor (

    ): .[1]

  • Retention Time %RSD (n=5):

    .

Advanced Visualization: Troubleshooting Logic

Figure 2: Rapid troubleshooting logic for common separation issues.

References

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010).[2] Introduction to Modern Liquid Chromatography. Wiley. (Chapter 7: Method Development). Link

• Waters Corporation. (2021). Strategies for the Separation of Basic Compounds in Reversed-Phase LC. Application Note. Link

• Agilent Technologies. (2018). Best Practices for Separating Basic Compounds using High pH Stable Columns. Technical Guide. Link

• Kazakevich, Y. V., & LoBrutto, R. (2007). HPLC for Pharmaceutical Scientists. Wiley-Interscience. (Discussion on Diastereomer Separation). Link

Sources

• 1. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. hplc.eu [hplc.eu]

Reference Data & Comparative Studies

Technical Comparison Guide: NMR Strategies for Elucidating 2-Amino-3-(1-methylpyrrolidin-2-yl)propanamide Isomers

Executive Summary

The structural elucidation of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanamide presents a classic stereochemical challenge. Possessing two chiral centers—the pyrrolidine C2 and the propanamide

-carbon—this molecule exists as four distinct stereoisomers (two pairs of enantiomers). Standard 1D H NMR is often insufficient for complete assignment due to severe spectral overlap in the aliphatic region (1.5–3.5 ppm) and the inability to distinguish enantiomers in achiral environments.

This guide objectively compares three analytical workflows for characterizing these isomers. It prioritizes Nuclear Overhauser Effect Spectroscopy (NOESY) for relative stereochemistry (diastereomer distinction) and Chiral Derivatization for absolute configuration.

The Isomer Landscape

Isomer Configuration	Relationship	NMR Distinguishability (Achiral Solvent)
(2S, S) vs (2R, R)	Enantiomers	Identical (Requires Chiral Agent)
(2S, R) vs (2R, S)	Enantiomers	Identical (Requires Chiral Agent)
(2S, S) vs (2S, R)	Diastereomers	Distinct (Different and )

Comparative Analysis of Characterization Methods

This section evaluates the "performance" of three distinct NMR methodologies in resolving these isomers.

Method A: High-Field 1D H NMR (Baseline)

Best for: Purity check and rough diastereomer ratio estimation.

• Resolution: Low. The pyrrolidine ring protons (H3, H4, H5) often overlap with the side-chain

  -protons.

• Stereo-Information: Limited to scalar coupling (

  ).

• Pros: Fast (< 5 mins), non-destructive.

• Cons: Cannot assign absolute configuration; susceptible to pH-dependent shifts (amine protonation).

Method B: 2D NOESY / ROESY (The Gold Standard)

Best for: Determining Relative Stereochemistry (Syn vs. Anti).

• Resolution: High. Correlates protons through space (< 5 Å), bypassing bond overlap.

• Stereo-Information: Excellent. Can detect the proximity of the

  -methyl group to the propanamide -proton.

• Pros: Defines the 3D conformation; distinguishes diastereomers (

  from ).

• Cons: Requires long acquisition times; NOE signals can be zero at certain tumbling rates (requires ROESY).

Method C: Mosher’s Acid Derivatization ( F NMR)

Best for: Determining Absolute Configuration (Enantiomeric Excess).

• Resolution: Ultra-High. Converts enantiomers into diastereomers using chiral MTPA-Cl.

• Stereo-Information: Absolute.[1] The

  ( ) values of the MTPA group allow assignment of the amine center.

• Pros: Resolves all 4 isomers;

  F NMR has zero background noise.

• Cons: Destructive (chemically modifies the sample); requires extra synthesis step.

Data Presentation: Spectral Signatures

The following table summarizes the expected spectral differences between the Syn-like (e.g.,

) and Anti-like (e.g., ) diastereomers in DMSO- .

Feature	Diastereomer A (Syn-like)	Diastereomer B (Anti-like)	Mechanistic Cause
-Me Shift	~2.25 ppm	~2.35 ppm	Anisotropy of the amide carbonyl group.
-H Coupling	~4-6 Hz (Gauche)	~8-10 Hz (Anti)	Rotamer population preference (Karplus relation).
Amide NH	Sharp doublets	Broadened / Split	Intramolecular H-bonding in specific conformers.
NOE Correlation	Strong -Me -H	Weak/Null -Me -H	Spatial distance between pyrrolidine methyl and side chain.

Scientific Integrity: The "Self-Validating" Protocol

To ensure reproducibility, you must control the Protonation State . The chemical shifts of the pyrrolidine ring are highly sensitive to pH.

Protocol: pH-Controlled NMR Sample Preparation

Objective: Lock the molecule in the "Free Base" form for NOESY (better tumbling) or "Salt" form for quantification.

• Solvent Choice: Use DMSO-

  (99.9% D) rather than CDCl .

  • Reason: DMSO slows proton exchange, allowing observation of the amide -NH

    protons and their coupling.

• Free Base Generation (Recommended for NOESY):

  • Dissolve 5 mg of sample in 0.5 mL DMSO-

    .

  • Add 1-2

    L of DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or solid K CO .

  • Validation: Check the chemical shift of the residual water. It should remain constant across samples.

• Salt Generation (Recommended for Purity/qNMR):

  • Dissolve sample in DMSO-

    .

  • Add 1 equivalent of TFA-

    (Trifluoroacetic acid-d).

  • Result: This protonates both the pyrrolidine

    and primary amine, pushing shifts downfield and separating overlapping multiplets.

Visualization: Characterization Workflow

The following diagram illustrates the logical flow for assigning the specific isomer from a crude mixture.

Figure 1: Decision tree for the structural elucidation of pyrrolidine-based amino amides. Note that NOESY establishes relative shape, while Chiral HPLC/Derivatization is required for absolute chirality.

Detailed Experimental Mechanism: NOE Analysis

Understanding the spatial arrangement is critical. The pyrrolidine ring is not planar; it adopts an envelope conformation. The

-methyl group usually occupies the pseudo-equatorial position to minimize steric strain.

Diagram: Critical NOE Correlations

The distinction between diastereomers relies on the "Through-Space" interaction between the Pyrrolidine N-Methyl group and the Propanamide Alpha-Proton .

Figure 2: Expected Nuclear Overhauser Effects. A strong correlation between the N-Methyl and Alpha-proton indicates a 'Syn' relationship where the groups are on the same face of the molecule.

References

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Authoritative text on NOESY/ROESY applications).

• Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The Assignment of Absolute Configuration by NMR. Chemical Reviews, 104(1), 17–118. (The definitive guide on Mosher's acid/CSA methodology).

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher Ester Analysis for the Determination of Absolute Configuration of Stereogenic (Chiral) Carbinol Carbons. Nature Protocols, 2, 2451–2458.

• Wishart, D. S., et al. (2024). HMDB: The Human Metabolome Database. (Reference for chemical shifts of pyrrolidine/proline derivatives).

Sources

• 1. chempep.com [chempep.com]

Comparative Guide: Mass Spectrometry Fragmentation of Pyrrolidinyl Propanamides

Executive Summary: The Isomeric Challenge

In the landscape of New Psychoactive Substances (NPS) and pharmaceutical intermediate analysis, pyrrolidinyl propanamides present a distinct analytical challenge. These compounds, characterized by a pyrrolidine ring attached to a propionyl moiety via an amide linkage, are frequently confused with their six-membered ring isomers (piperidinyl propanamides) or acyclic analogs.

This guide provides a technical comparison of fragmentation behaviors, distinguishing Pyrrolidinyl Propanamides (PP) from their structural isomers, Piperidinyl Propanamides (PiP) . We analyze the performance of Electron Ionization (EI) versus Electrospray Ionization (ESI) in resolving these structures, providing a validated protocol for definitive identification.

Key Findings

• Differentiation: The critical differentiator is the ring-specific iminium ion (

  70 for pyrrolidine vs. 84 for piperidine).

• Ionization Preference: EI provides the most immediate "fingerprint" for ring size determination via alpha-cleavage. ESI-MS/MS is superior for sensitivity but requires collision-induced dissociation (CID) optimization to generate diagnostic ring-opening fragments.

• Stability: The pyrrolidine amide bond exhibits higher gas-phase stability than the piperidine analog, influencing relative ion abundances.

Structural Context & Alternatives

To understand the fragmentation performance, we must first define the structural competitors. In drug discovery and forensic casework, analysts often encounter "isobaric" samples—molecules with identical mass but different structures.

Feature	Pyrrolidinyl Propanamide (Target)	Piperidinyl Propanamide (Alternative)	Acyclic Diethylamide (Alternative)
Formula	(Base structure)	(Homolog/Isomer)	(Reduced analog)
Ring Size	5-membered (Strained)	6-membered (Chair conformer)	No Ring
Key Challenge	Distinguishing from ring-expanded homologs or regioisomers.	Often co-synthesized or metabolic byproduct.	Lower stability; distinct fragmentation.

Performance Comparison: EI vs. ESI Mechanisms

Electron Ionization (EI) – The "Hard" Standard

Under standard 70 eV EI conditions, pyrrolidinyl propanamides undergo predictable, high-energy fragmentation. This is the gold standard for structural elucidation but lacks the sensitivity of ESI for trace analysis.

• Mechanism: Alpha-cleavage relative to the amide nitrogen.

• Dominant Pathway: The ionization of the nitrogen lone pair triggers the cleavage of the C-C bond adjacent to the carbonyl or the ring.

• Diagnostic Ions:

  • Base Peak (

    70): The pyrrolidinyl iminium ion ( ). This is the "fingerprint" of the 5-membered ring.

  • Acylium Ion (

    57): The propionyl fragment ( ).[1]

Electrospray Ionization (ESI-MS/MS) – The "Soft" Alternative

ESI generates protonated molecules

.[2] Without additional energy (CID), structural information is minimal.

• Mechanism: Charge-remote fragmentation and charge-directed inductive cleavage.

• Performance:

  • Low Collision Energy (10-20 eV): Dominant loss of water or ammonia is rare in amides; instead, the molecule remains intact.

  • High Collision Energy (30-50 eV): Required to break the amide bond.

• Diagnostic Ions:

  • Neutral Loss: Loss of the pyrrolidine ring (71 Da) is a key transition.[3]

  • Product Ion:

    72 (Protonated pyrrolidine) or 57 (Propionyl).

Comparative Data Table

Parameter	Pyrrolidinyl Propanamides (PP)	Piperidinyl Propanamides (PiP)
Diagnostic Immonium Ion (EI)	70 (High Intensity)	84 (High Intensity)
Neutral Loss (ESI-CID)	71 Da (Pyrrolidine)	85 Da (Piperidine)
Amide Bond Stability	High (Requires >30 eV for full dissociation)	Moderate (Dissociates ~25 eV)
McLafferty Rearrangement	Possible (if -hydrogen present on chain)	Less favored due to ring sterics

Mechanistic Causality & Visualization

The following diagram illustrates the divergent pathways that allow for the definitive separation of the target pyrrolidinyl compounds from their piperidinyl alternatives.

Figure 1: Differentiation workflow showing the critical mass shifts (

70 vs 84) derived from alpha-cleavage mechanisms in EI and CID-driven dissociation in ESI.

Experimental Protocol: Self-Validating System

To ensure reproducibility and distinguish isomers in a real-world matrix (e.g., plasma or reaction mixture), follow this LC-MS/MS protocol. This protocol includes a "System Suitability" step to validate isomeric resolution.

Reagents & Setup

• Mobile Phase A: Water + 0.1% Formic Acid (Proton source for ESI).

• Mobile Phase B: Acetonitrile (ACN) + 0.1% Formic Acid.

• Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.8 µm). Note: C18 is required to separate isomers chromatographically before MS detection.

Instrument Parameters (Triple Quadrupole)

• Ionization: ESI Positive Mode.

• Capillary Voltage: 3.5 kV.

• Desolvation Temp: 400°C.

• Collision Gas: Argon (maintain

  mbar).

Step-by-Step Workflow

• System Suitability Test (SST):

  • Inject a mixture of Pyrrolidine and Piperidine standards (100 ng/mL).

  • Validation Criteria: You must observe a retention time delta (

    min) and distinct MRM transitions.

  • If RTs overlap: Adjust gradient slope to 5% B/min. Isomers must be separated chromatographically if mass resolution is insufficient.

• MRM Transition Setup (The Filter):

  • Set up the following transitions to filter the specific amide structure:

  • Target (Pyrrolidinyl): Precursor

    (Quantifier), (Qualifier).

  • Alternative (Piperidinyl): Precursor

    (Quantifier).

• Energy Ramp Scan:

  • Do not use a static Collision Energy (CE).

  • Protocol: Ramp CE from 10 eV to 50 eV.

  • Why? Pyrrolidinyl amides are robust. Low CE will only show the parent ion. You need the ramp to capture the "break point" where the amide bond snaps to release the

    70 ion.

• Data Interpretation:

  • Calculate the Ion Ratio:

    .

  • Compare sample ratio to standard. A variance of

    confirms identity.

References

• West Virginia University . (2020). Identification of novel fragmentation pathways and fragment ion structures in the tandem mass spectra of protonated synthetic cathinones. Retrieved from [Link]

• National Institutes of Health (NIH) . (2002). Differentiation between isomeric oxidative metabolites of a piperidine-containing drug by liquid chromatography-tandem mass spectrometry. Retrieved from [Link]

• MDPI . (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Retrieved from [Link]

• Chemistry LibreTexts . (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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A Comparative Guide to the Crystal Structure Analysis of Pyrrolidinyl-Substituted Peptide Analogs

Introduction: The Pyrrolidine Ring as a Conformational Fulcrum in Peptide Design

In the landscape of medicinal chemistry and drug discovery, the strategic modification of peptide structures is paramount to enhancing their therapeutic potential. Peptides, while offering high specificity and potency, are often plagued by poor metabolic stability and low bioavailability. The introduction of conformational constraints is a widely adopted strategy to overcome these limitations. Among the arsenal of chemical modifications, the incorporation of pyrrolidinyl-substituted amino acids—with the native amino acid proline as the archetypal member—stands out for its profound impact on peptide backbone geometry.[1][2]

Proline's unique cyclic structure, where the side chain loops back to form a tertiary amide bond with the backbone nitrogen, fundamentally restricts the peptide's conformational freedom.[3] This rigidity is not merely a passive constraint; it actively shapes the peptide's secondary structure, often inducing critical β-turns or stabilizing helical motifs like the polyproline II (PPII) helix, which are vital for molecular recognition and protein-protein interactions.[3] The substitution of proline with various synthetic analogs allows for a fine-tuning of these conformational properties, enabling researchers to systematically explore the structure-activity relationship (SAR) and optimize peptide-based therapeutics.[4][5]

This guide provides a comparative analysis of the crystal structures of various pyrrolidinyl-substituted peptide analogs. We will delve into the causal relationships between specific substitutions and their resulting structural and functional consequences, supported by experimental data from X-ray crystallography and complementary techniques like Nuclear Magnetic Resonance (NMR) spectroscopy. We will also provide detailed protocols for key experimental workflows, offering a practical framework for researchers in the field.

The Structural Impact of Pyrrolidine Substitution: A Comparative Analysis

The substitution on the pyrrolidine ring dictates the conformational preferences of the amino acid residue, which in turn influences the global conformation of the peptide. The primary methods for elucidating these structural details at an atomic level are single-crystal X-ray diffraction and NMR spectroscopy in solution. While X-ray crystallography provides a high-resolution static picture of the peptide in its crystalline state, NMR offers insights into the dynamic conformational equilibria in solution.[6][7][8][9]

A key conformational feature of the pyrrolidine ring is its "puckering," which describes the out-of-plane displacement of its carbon atoms. Substituents can favor either a Cγ-endo (up) or Cγ-exo (down) pucker, which directly influences the peptide backbone's ψ dihedral angle. Furthermore, the energy barrier for cis/trans isomerization around the Xaa-Pro peptide bond is significantly lower than for other peptide bonds, leading to a higher probability of finding the cis conformation, a critical factor in protein folding and function.

The table below summarizes the structural effects of common pyrrolidinyl substitutions as observed in crystal structures and other biophysical studies.

Analog	Key Substitution	Common Ring Pucker	Influence on ψ Angle	Effect on Cis/Trans Isomerism	Structural Role & Application
L-Proline (Pro)	None	Cγ-exo favored in trans, Cγ-endo in cis	Restricts φ to ~-60° to -75°[10]	High intrinsic probability of cis (~5-30%)	Induces β-turns; breaker of α-helices and β-sheets.[3]
(4R)-Hydroxyproline (Hyp)	4-hydroxyl group	Cγ-exo is strongly favored	Further restricts ψ angle	Favors trans conformation	Stabilizes collagen triple helix via stereoelectronic effects and hydration networks.[11]
α-Methyl-proline (α-MePro)	α-methyl group	Cγ-endo puckering stabilized	Strongly restricts ψ angle	Can be used to lock either cis or trans conformation depending on context	Potent turn-inducer; conformational lock for SAR studies.
Thiazolidine-4-carboxylic acid (Thz)	Sulfur replaces Cγ	Envelope conformation	Alters pucker and backbone angles	Reduces the energy barrier for cis/trans isomerization	Proline mimic used to probe the electronic requirements of Pro-binding sites.[12]
(2S,4S)-4-Aminopyrrolidine-2-carboxylic acid (Apc)	4-amino group	Influenced by protonation state and environment	Introduces potential for new H-bonds	Can alter local electronic environment	Used in peptide nucleic acids (PNAs) and as a scaffold for novel inhibitors.[13][14]

Key Analytical Techniques for Structural Elucidation

The definitive determination of a peptide analog's three-dimensional structure relies on high-resolution biophysical techniques. The choice between X-ray crystallography and NMR spectroscopy is often dictated by the specific scientific question, the nature of the peptide, and its ability to be crystallized or solubilized.

X-ray Crystallography: The Gold Standard for Atomic Resolution

X-ray crystallography provides an unparalleled, high-resolution view of the molecular structure. The process involves growing a single, well-ordered crystal of the peptide, exposing it to a focused beam of X-rays, and analyzing the resulting diffraction pattern to calculate the electron density map and, ultimately, the atomic coordinates of the molecule.[11][15] This technique is instrumental in identifying precise bond angles, interatomic distances, and the network of intermolecular interactions, such as hydrogen bonds and salt bridges, that stabilize the peptide's conformation and its binding to biological targets.[1][16]

The workflow for crystal structure determination is a multi-step process that demands precision and expertise.

Workflow for Peptide X-ray Crystal Structure Determination.

NMR Spectroscopy: Unveiling Dynamics in Solution

NMR spectroscopy is a powerful complementary technique that provides information about the peptide's structure, dynamics, and conformational equilibria in solution, which more closely mimics the physiological environment.[9] Experiments like NOESY (Nuclear Overhauser Effect Spectroscopy) provide through-space distance restraints between protons, which are used to calculate an ensemble of structures representing the peptide's conformational flexibility.[8] NMR is particularly adept at quantifying the populations of cis and trans prolyl bond isomers, which interconvert slowly on the NMR timescale, often giving rise to distinct sets of signals.[6][17]

Experimental Protocols

The following protocols provide a generalized, self-validating framework for the crystallization and NMR analysis of pyrrolidinyl-substituted peptide analogs.

Protocol 1: Crystallization by Vapor Diffusion (Hanging Drop Method)

This protocol describes a standard method for screening and optimizing crystallization conditions for a novel peptide analog.

• Peptide Preparation & Validation:

  • Synthesize the peptide using standard solid-phase peptide synthesis (SPPS) protocols.

  • Purify the peptide to >98% homogeneity using reverse-phase high-performance liquid chromatography (RP-HPLC). The high purity is critical to prevent heterogeneous nucleation.

  • Validate the peptide's identity and purity via mass spectrometry (e.g., MALDI-TOF or ESI-MS). Lyophilize the purified peptide into a fluffy powder.

• Solution Preparation:

  • Carefully prepare a concentrated stock solution of the peptide (e.g., 10-20 mg/mL) in a suitable buffer (e.g., 10 mM Tris-HCl, pH 7.5) using ultrapure water. The inability to achieve a high concentration may necessitate exploring different solubilizing agents.

  • Filter the peptide solution through a 0.22 µm syringe filter to remove any particulate matter that could act as unwanted nucleation sites.

• Crystallization Screening:

  • Use commercially available sparse-matrix screens (e.g., Hampton Research Crystal Screen™, JCSG+™) which cover a wide range of precipitants, pH, and salts.

  • Set up hanging drops in 24-well plates. Pipette 500 µL of the screen solution into the reservoir of each well.

  • On a siliconized coverslip, mix 1 µL of the peptide stock solution with 1 µL of the reservoir solution.

  • Invert the coverslip and seal the well with vacuum grease. The drop is now suspended "hanging" over the reservoir.

• Incubation and Monitoring:

  • Incubate the plates in a temperature-controlled, vibration-free environment (e.g., 20°C).

  • Monitor the drops daily for the first week, and then weekly, under a stereomicroscope. Record any changes, such as precipitation, phase separation, or crystal formation. Initial "hits" are often microcrystalline precipitates.

• Optimization (Self-Validation):

  • If initial hits are observed, perform optimization screens. This involves systematically varying the concentrations of the precipitant, buffer pH, and peptide around the initial hit condition.

  • For example, if a hit occurred in 20% PEG 3350, 0.2 M Ammonium Sulfate, set up a grid screen varying PEG from 15-25% and salt from 0.1-0.3 M.

  • The successful growth of diffraction-quality single crystals (typically >50 µm in all dimensions with sharp edges) validates the chosen conditions.

Case Study: Proline-Rich Antimicrobial Peptides (PrAMPs) Targeting the Ribosome

A compelling example of how structural analysis guides our understanding of function is the study of Proline-Rich Antimicrobial Peptides (PrAMPs). These peptides are actively transported into bacterial cells where they inhibit protein synthesis by binding to the ribosome.[15][18]

Crystal structures of various PrAMPs, such as Oncocin and Bac7, in complex with the bacterial ribosome have been solved.[18][19] These high-resolution structures revealed a common mechanism of action. The PrAMPs bind within the peptide exit tunnel of the ribosome, a site targeted by several classes of antibiotics. The proline residues are crucial for adopting a specific, extended conformation—a polyproline II (PPII) helix—that allows the peptide to span across the tunnel and interact with key ribosomal RNA (rRNA) and protein components.[15]

Structural analysis demonstrated that the pyrrolidine rings of the proline residues make critical van der Waals contacts with the tunnel wall, while other residues, like arginine, form electrostatic interactions.[15] This detailed structural information provides a blueprint for designing novel, more potent antimicrobial agents.

Structure-Activity Relationship (SAR) logic for PrAMPs.

Conclusion and Future Outlook

The crystal structure analysis of pyrrolidinyl-substituted peptide analogs is a cornerstone of modern peptide-based drug design. The unique conformational constraints imposed by the pyrrolidine ring provide a powerful tool for sculpting peptide backbones into bioactive conformations. High-resolution techniques like X-ray crystallography, complemented by NMR, have been instrumental in deciphering the precise structural consequences of analog substitution. This atomic-level understanding, as exemplified by the study of PrAMPs, directly fuels the rational design of next-generation therapeutics with enhanced stability, selectivity, and potency.

Future research will likely focus on developing novel pyrrolidine analogs with even more sophisticated control over conformation and exploring their incorporation into more complex scaffolds, such as cyclic peptides and peptidomimetics. The continued use of authoritative crystallographic databases, such as the Cambridge Structural Database (CSD) and the Protein Data Bank (PDB), will be essential for mining structural information and guiding these future design efforts.[20][21]

References

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• Seefeldt, A. C., Graf, M., Pérébaskine, N., et al. (2016). Structures of proline-rich peptides bound to the ribosome reveal a common mechanism of protein synthesis inhibition. Nucleic Acids Research, 44(9), 4427–4436. Oxford Academic. Retrieved from [Link]

• Prapainop, K., Su, W., & Ngeontae, W. (2008). Synthesis and immobilization of thiolated pyrrolidinyl peptide nucleic acids on gold-coated piezoelectric quartz crystals for the detection of DNA hybridization. Mahidol University Institutional Repository. Retrieved from [Link]

• Li Petri, G., Raimondi, M. V., & Spadaro, O. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 26(16), 4877. Retrieved from [Link]

• Kudryavtsev, P., Ikonen, S., & Yli-Kauhaluoma, J. (2018). Theoretical and NMR Conformational Studies of β-Proline Oligopeptides With Alternating Chirality of Pyrrolidine Units. Frontiers in Chemistry, 6, 96. PMC. Retrieved from [Link]

• Edink, E., Al-Tammaei, S., & Finlayson, J. (2008). Pyrrolidinyl pyridone and pyrazinone analogues as potent inhibitors of prolyl oligopeptidase (POP). Bioorganic & Medicinal Chemistry Letters, 18(15), 4363–4367. PubMed. Retrieved from [Link]

• Iris-Biotech. (n.d.). Proline Derivatives and Analogs. Iris-Biotech. Retrieved from [Link]

• Jurčić, E., & Opačak-Bernardi, T. (2021). Structure-Activity Relationship Analysis of Cocrystallized Gliptin-like Pyrrolidine, Trifluorophenyl, and Pyrimidine-2,4-Dione Dipeptidyl Peptidase-4 Inhibitors. Journal of Medicinal Chemistry, 64(14), 9639–9648. PubMed. Retrieved from [Link]

• Kramer, R. Z., Vitagliano, L., & Bella, J. (1998). X-ray crystallographic determination of a collagen-like peptide with the repeating sequence (Pro-Pro-Gly). Rutgers University Libraries. Retrieved from [Link]

• Barakat, A., Al-Majid, A. M., & Al-Othman, Z. A. (2024). Exploring pyrrolidinyl-spirooxindole natural products as promising platforms for the synthesis of novel spirooxindoles as EGFR/CDK2 inhibitors for halting breast cancer cells. Frontiers in Chemistry, 12, 1369766. PMC. Retrieved from [Link]

• Mahoney, N. M., & Almo, S. C. (1998). Crystallization and preliminary X-ray analysis of human platelet profilin complexed with an oligo proline peptide. Acta Crystallographica Section D: Biological Crystallography, 54(Pt 1), 108–110. PubMed. Retrieved from [Link]

• Inguimbert, N., & Vidal, J. (2013). 3-Substituted Prolines: From Synthesis to Structural Applications, from Peptides to Foldamers. Molecules, 18(2), 2212–2249. MDPI. Retrieved from [Link]

• Poyraz, B., Sirin, Y., & Yurttaş, L. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Chemistry, 11, 1247012. Retrieved from [Link]

• Thamm, P., Musiol, H.-J., & Moroder, L. (n.d.). 9.2 Synthesis of Peptides Containing Proline Analogues. Houben-Weyl Methods of Organic Chemistry, Vol. E 22b. Retrieved from [Link]

• Juaristi, E., & Soloshonok, V. A. (Eds.). (2024). Proline Analogues. Chemical Reviews. PubMed. Retrieved from [Link]

• Huck, B. R., & Gellman, S. H. (2005). Synthesis of 2,2-disubstituted pyrrolidine-4-carboxylic acid derivatives and their incorporation into beta-peptide oligomers. The Journal of Organic Chemistry, 70(9), 3353–3363. PubMed. Retrieved from [Link]

• P, K., & K, T. (2022). Crystal structure analysis of pyrrolidone carboxyl peptidase from Thermus thermophilus. Biophysical Chemistry, 293, 106946. Retrieved from [Link]

• Titov, A. A., & Krasavin, M. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 29(20), 4806. MDPI. Retrieved from [Link]

• Wikipedia. (n.d.). Cambridge Structural Database. Retrieved from [Link]

• Vilaivan, K., & Suparpprom, C. (2011). Pyrrolidinyl peptide nucleic acid with α/β-peptide backbone. ResearchGate. Retrieved from [Link]

• Shakya, T., & Wright, G. D. (2024). Structure–Activity Relationship of Pyrrolidine Pentamine Derivatives as Inhibitors of the Aminoglycoside 6′-N-Acetyltransferase Type Ib. Molecules, 29(14), 3326. MDPI. Retrieved from [Link]

• Krizsan, A., & Varga, J. (2015). Proline-rich antimicrobial peptides targeting protein synthesis. Ars Technica. Retrieved from [Link]

• Gordon, E. J., & Riddle, D. S. (2000). The Crystal Structure of a Pyrrolinone−Peptide Hybrid Ligand Bound to the Human Class II MHC Protein HLA-DR1. Semantic Scholar. Retrieved from [Link]

• Cambridge Crystallographic Data Centre (CCDC). (n.d.). The Largest Curated Crystal Structure Database. Retrieved from [Link]

• Lenci, E., & Trabocchi, A. (2020). NMR Spectroscopy in the Conformational Analysis of Peptides: An Overview. Request PDF. Retrieved from [Link]

• Cambridge Crystallographic Data Centre (CCDC). (2025). How to: Search Scientific Literature with the Cambridge Structural Database (CSD). YouTube. Retrieved from [Link]

• Physical Sciences Data-science Service (PSDS). (n.d.). Cambridge Structural Database System. Retrieved from [Link]

• McMaster University Libraries. (n.d.). Cambridge Crystallographic Structural Database: WebCSD. Retrieved from [Link]

• American Chemical Society. (n.d.). NMR as a biophysical technique for studying peptide conformations, and its application in the design, and study of peptide cell permeability. Retrieved from [Link]

• Lenci, E., & Trabocchi, A. (2020). NMR Spectroscopy in the Conformational Analysis of Peptides: An Overview. Current Organic Chemistry, 24(5), 535–550. PubMed. Retrieved from [Link]

• Harris, G. S. M., & Brimble, M. A. (2025). 19F NMR-tags for peptidyl prolyl conformation analysis. Semantic Scholar. Retrieved from [Link]

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Spectroscopic Identification of N-Methylpyrrolidine Functional Groups: A Comparative Guide

Executive Summary & Application Context

N-methylpyrrolidine (NMP) is a saturated tertiary amine heterocycle critical to the structure of potent alkaloids (e.g., nicotine) and a known degradation impurity in cephalosporin antibiotics (e.g., Cefepime).[1][2] Its identification requires distinguishing the N-methyl group from similar N-ethyl or N-H analogs, and the pyrrolidine ring from piperidine homologs.

This guide compares the three primary spectroscopic "products"—NMR, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy —evaluating their utility in structural elucidation versus trace impurity quantification.

Key Decision Drivers

• Structural Validation: Use 1H/13C NMR for unambiguous connectivity proof.

• Trace Quantitation: Use LC-MS/GC-MS for ppm-level detection (e.g., Cefepime QC).

• Rapid Screening: Use FTIR for raw material ID, focusing on the Bohlmann band region.

Comparative Analysis of Spectroscopic Methods

Technique A: Nuclear Magnetic Resonance (NMR)

Role: The "Gold Standard" for structural confirmation. Mechanism: Exploits the magnetic properties of

H and C nuclei to map the carbon skeleton and proton connectivity.

• Diagnostic Markers:

  • The N-Methyl Singlet: A sharp singlet integrating to 3H, typically found at 2.30–2.45 ppm in CDCl

    . This is the primary handle.

  • Ring Protons: The

    -protons (C2/C5) appear as a multiplet around 2.40–2.60 ppm , often overlapping with the methyl singlet, requiring 2D experiments (HSQC/HMBC) for resolution.

  • Carbon Shift: The N-methyl carbon resonates at ~42.0 ppm , distinct from N-ethyl methylene carbons (~50 ppm).

Technique B: Mass Spectrometry (MS)

Role: The "Sensitivity Champion" for impurity profiling. Mechanism: Ionization and fragmentation provide molecular weight and substructure evidence.

• Diagnostic Markers:

  • Molecular Ion:

    85 (M ).

  • Base Peak:

    84 (M–1) due to facile -cleavage (loss of H ).

  • Fragment Ions:

    57 (C H N ) resulting from retro-cleavage of the ring (loss of C H ).

  • Specificity: High specificity when coupled with chromatography (LC/GC) to separate from isomers like piperidine.

Technique C: Infrared Spectroscopy (FTIR)

Role: The "Rapid Screen" for bulk identification. Mechanism: Measures bond vibrational frequencies.[3][4]

• Diagnostic Markers:

  • Bohlmann Bands: Trans-quinolizidine-type lone pair interactions cause C–H stretching bands to appear at lower frequencies (2700–2800 cm

    ), diagnostic of tertiary amines with antiperiplanar C–H bonds.

  • Absence of N-H: Lack of stretching at 3300 cm

    distinguishes it from pyrrolidine.

  • Absence of C=O: Lack of strong carbonyl stretch (~1680 cm

    ) distinguishes it from N-methylpyrrolidone (a common solvent/contaminant).

Data Presentation: Method Performance Matrix

Feature	1H NMR (600 MHz)	LC-MS (ESI+)	FTIR (ATR)
Primary Utility	Structural Elucidation	Trace Quantification (<0.1%)	Raw Material ID
LOD (Limit of Detection)	~10 g/mL	~0.03 g/mL	~1000 g/mL
Specificity	Excellent (Isomer differentiation)	High (with retention time)	Moderate (Fingerprint)
Sample Destructive?	No	Yes	No
Key Signal	2.35 ppm (s, 3H)	85 84, 57	2780 cm (C-H stretch)
Cost per Run	High	Medium	Low

Experimental Protocols

Protocol A: Structural Confirmation via NMR

Objective: Unambiguous assignment of the N-methylpyrrolidine moiety. Reagents: CDCl

(99.8% D) with 0.03% TMS.

• Sample Prep: Dissolve 10–20 mg of analyte in 0.6 mL CDCl

  . Filter through a glass wool plug into a 5mm NMR tube.

• Acquisition (1H):

  • Pulse angle: 30°.

  • Relaxation delay (d1): 1.0 s (ensure complete relaxation of methyl protons).

  • Scans: 16–64.

• Acquisition (13C): Use proton decoupling (CPD). Scans: >256.

• Analysis:

  • Reference TMS to 0.00 ppm.

  • Confirm singlet at 2.35 ppm .

  • Verify integration ratio of Methyl(3H) :

    -Ring(4H) : -Ring(4H) is approx 3:4:4.

Protocol B: Trace Impurity Analysis via LC-MS

Objective: Quantification of NMP in Cefepime (Limit: 0.3%). System: HPLC coupled to Triple Quadrupole MS.

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.

  • B: Acetonitrile.

• Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 3

  m).

• Gradient: 5% B to 90% B over 10 min.

• MS Settings (ESI+):

  • Source Temp: 350°C.

  • Capillary Voltage: 3.0 kV.

  • MRM Transitions:

    • Quantifier:

      (CE: 20 eV).

    • Qualifier:

      (CE: 35 eV).

• Self-Validation: Inject a standard of N-methylpyrrolidone (MW 99) to ensure chromatographic resolution from N-methylpyrrolidine (MW 85).

Visualizations

Diagram 1: Identification Decision Tree

A logical flow for selecting the correct spectroscopic method based on the analytical need.

Caption: Decision matrix for selecting NMR (structure) vs. MS (quantification) vs. IR (screening).

Diagram 2: Mass Spectrometry Fragmentation Pathway

Visualizing the mechanistic origin of the diagnostic

57 peak used in MRM transitions.

Caption: Diagnostic fragmentation pathway of N-methylpyrrolidine: M+ (85) to Base Peak (57).

References

• Owlstone Medical. (2014). Rapid determination of N-Methylpyrrolidine in Cefepime by combining direct infusion electrospray ionisation-time-of-flight mass spectrometry. Retrieved from [Link]

• National Institutes of Health (NIH). (2025). PubChem Compound Summary for CID 7639, 1-Methylpyrrolidine. Retrieved from [Link]

• Specac. (n.d.). Interpreting Infrared Spectra: Amines and the Bohlmann Band Effect. Retrieved from [Link]

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